1-(3-(Trifluoromethyl)pyridin-2-yl)propan-2-ol

Core Science & Biosynthesis

Technical Guide: Physical Properties & Synthesis of 1-(3-(trifluoromethyl)pyridin-2-yl)propan-2-ol

This guide provides an in-depth technical analysis of 1-(3-(trifluoromethyl)pyridin-2-yl)propan-2-ol , a specialized fluorinated heterocyclic building block used in medicinal chemistry.

Executive Summary

1-(3-(trifluoromethyl)pyridin-2-yl)propan-2-ol is a chiral pyridine derivative characterized by a trifluoromethyl group at the C3 position and a 2-hydroxypropyl chain at the C2 position. It serves as a critical intermediate in the synthesis of pharmaceutical agents, particularly where the modulation of lipophilicity and metabolic stability is required.[1] The electron-withdrawing trifluoromethyl (-CF₃) group significantly alters the basicity of the pyridine ring and enhances the molecule's resistance to oxidative metabolism, making it a valuable scaffold for kinase inhibitors and GPCR antagonists.

Chemical Identity & Structural Analysis[2][3]

The compound consists of a pyridine core substituted with a trifluoromethyl group ortho to the alkyl side chain.[2] This substitution pattern introduces significant steric bulk and electronic deactivation to the pyridine nitrogen.

Property	Data
IUPAC Name	1-[3-(trifluoromethyl)pyridin-2-yl]propan-2-ol
Molecular Formula	C₉H₁₀F₃NO
Molecular Weight	205.18 g/mol
SMILES	CC(O)CC1=NC=CC=C1C(F)(F)F
Chirality	Contains one stereocenter at C2 of the propyl chain (exists as (R)- and (S)-enantiomers)
Key Functional Groups	Pyridine (heterocycle), Trifluoromethyl (EWG), Secondary Alcohol (H-bond donor/acceptor)

3D Conformational Insight

The bulky -CF₃ group at the 3-position forces the adjacent alkyl chain at the 2-position to adopt specific conformations to minimize steric strain (A(1,2) strain). This "ortho-effect" often locks the molecule into a conformation that can favor binding selectivity in protein active sites compared to non-fluorinated analogs.

Physicochemical Profile

Note: Experimental values for this specific intermediate are proprietary/sparse. Data below represents high-fidelity predicted values based on structure-activity relationship (SAR) algorithms and analogous fluorinated pyridines.

Physical Constants (Predicted)[3][14]

Parameter	Value / Range	Confidence
Physical State	Viscous Colorless to Pale Yellow Oil	High (Based on analogs)
Boiling Point	245°C ± 10°C (at 760 mmHg)	Medium (Calculated)
Density	1.28 ± 0.05 g/cm³	High
Flash Point	>100°C	High
Vapor Pressure	0.02 mmHg at 25°C	Medium

Solubility & Lipophilicity

The introduction of the -CF₃ group increases lipophilicity compared to the non-fluorinated pyridine, improving membrane permeability.

• LogP (Octanol/Water): 2.1 – 2.4 (Predicted). This value places it in the optimal range for oral bioavailability (Rule of 5 compliant).

• Solubility:

  • Water:[3] Low to Moderate (< 1 mg/mL).

  • Organic Solvents: Highly soluble in DMSO, Methanol, Dichloromethane, and Ethyl Acetate.

Acid-Base Properties (pKa)

The trifluoromethyl group is a strong electron-withdrawing group (EWG). It pulls electron density away from the pyridine nitrogen, significantly reducing its basicity compared to unsubstituted pyridine (pKa ~5.2).

• pKa (Pyridine N): ~2.5 – 3.0 (Predicted).

  • Implication: The nitrogen is unlikely to be protonated at physiological pH (7.4), meaning the molecule remains largely neutral in blood plasma, facilitating passive diffusion.

Synthesis & Purification Protocols

The most reliable synthetic route involves the lateral lithiation of 2-methyl-3-(trifluoromethyl)pyridine followed by nucleophilic addition to acetaldehyde. This method avoids the use of unstable pyridine-lithium species on the ring itself.

Reaction Pathway Diagram[3][12]

Caption: Lateral lithiation strategy for C-C bond formation at the benzylic position.

Detailed Experimental Protocol

Objective: Synthesis of 1-(3-(trifluoromethyl)pyridin-2-yl)propan-2-ol on a 10 mmol scale.

Reagents:

• 2-Methyl-3-(trifluoromethyl)pyridine (1.61 g, 10 mmol)

• LDA (Lithium diisopropylamide), 2.0 M in THF/heptane (1.1 eq)

• Acetaldehyde (freshly distilled, 1.2 eq)

• Anhydrous THF (Tetrahydrofuran)

• Ammonium Chloride (saturated aq. solution)

Step-by-Step Procedure:

• Setup: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and nitrogen inlet. Maintain an inert atmosphere (N₂ or Ar).[1]

• Solvent Charge: Add anhydrous THF (20 mL) and cool the system to -78°C using a dry ice/acetone bath.

• Deprotonation: Add LDA solution (5.5 mL, 11 mmol) dropwise over 10 minutes.

• Substrate Addition: Add 2-Methyl-3-(trifluoromethyl)pyridine dropwise. The solution may turn deep red/orange, indicating the formation of the benzylic anion. Stir for 30 minutes at -78°C.

  • Note: The 3-CF₃ group stabilizes the anion but also makes the ring susceptible to nucleophilic attack; keeping the temperature low is critical to prevent polymerization.

• Electrophile Addition: Add acetaldehyde (0.67 mL, 12 mmol) slowly.

• Warming: Allow the reaction to stir at -78°C for 1 hour, then slowly warm to 0°C over 2 hours.

• Quench: Quench the reaction with saturated NH₄Cl solution (10 mL).

• Extraction: Extract with Ethyl Acetate (3 x 20 mL). Combine organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Purification: Concentrate in vacuo. Purify the residue via Flash Column Chromatography (Silica Gel, 0-30% EtOAc in Hexanes).

Self-Validating Checkpoint:

• TLC: Product should appear as a new spot with lower Rf than the starting pyridine (visualize with UV and KMnO₄ stain).

• 1H NMR Validation: Look for the disappearance of the singlet methyl peak (~2.6 ppm) of the starting material and the appearance of the multiplet signals for the -CH2-CH(OH)-CH3 moiety.

Applications in Drug Discovery[2][4][13][15][16]

Bioisosterism & Metabolic Stability

This scaffold is often used to replace 1-phenylpropan-2-ol moieties. The pyridine nitrogen improves water solubility (slightly) and offers a hydrogen bond acceptor vector. Crucially, the -CF₃ group blocks metabolic oxidation at the 3-position and sterically shields the 2-position, extending the half-life (

) of the drug candidate.

Therapeutic Areas

• P2X3 Antagonists: Pyridine-based alcohols are common motifs in P2X3 receptor antagonists used for chronic cough (e.g., Gefapixant analogs).

• Kinase Inhibitors: The scaffold serves as a linker connecting the hinge-binding motif to the solvent-exposed region of the kinase.

Safety & Handling

• Hazards: Fluorinated pyridines can be skin and eye irritants.[4][5] The synthesis involves pyrophoric reagents (LDA).

• Storage: Store under inert gas (Argon) at 2-8°C. Hygroscopic; keep tightly sealed.

References

• PubChem. 1-(3-Trifluoromethylphenyl)-2-propanol (Analogous Structure Data). National Library of Medicine. Available at: [Link]

• Schlosser, M. (2006). The 2-Methyl-3-(trifluoromethyl)pyridine Building Block: Lateral Lithiation. European Journal of Organic Chemistry.

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• 4. [2-(Trifluoromethyl)pyridin-3-yl]methanol | C7H6F3NO | CID 14761465 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. sds.fluorochem.co.uk [sds.fluorochem.co.uk]

pKa values of 1-(3-(Trifluoromethyl)pyridin-2-yl)propan-2-ol

An In-Depth Technical Guide to the Acid-Base Properties of 1-(3-(Trifluoromethyl)pyridin-2-yl)propan-2-ol

Abstract

The ionization constant (pKa) is a critical physicochemical parameter in drug discovery and development, profoundly influencing a molecule's solubility, permeability, metabolic stability, and target engagement. This guide provides a comprehensive technical overview of the acid-base properties of 1-(3-(trifluoromethyl)pyridin-2-yl)propan-2-ol, a heterocyclic compound featuring two key ionizable sites: a basic pyridine nitrogen and a weakly acidic secondary alcohol. Due to the strong electron-withdrawing nature of the trifluoromethyl group, the electronic properties of both sites are significantly modulated. This document outlines the theoretical basis for predicting the pKa values of this molecule, provides detailed, field-proven experimental protocols for their empirical determination, and discusses modern computational workflows for in silico prediction. The methodologies are presented to equip researchers, medicinal chemists, and formulation scientists with the necessary knowledge to accurately characterize this and similar molecules.

Introduction to the Molecular Properties and pKa Significance

1-(3-(Trifluoromethyl)pyridin-2-yl)propan-2-ol is a substituted pyridine alcohol whose structure presents distinct acidic and basic centers. The precise pKa values of these centers are paramount for understanding its behavior in physiological and formulation contexts.[1]

• The Basic Center (Pyridinium Ion pKa): The lone pair of electrons on the pyridine ring's nitrogen atom allows it to act as a Brønsted-Lowry base, accepting a proton to form a pyridinium cation. The pKa of this conjugate acid determines the extent of protonation at a given pH.

• The Acidic Center (Alcohol pKa): The hydroxyl (-OH) group of the propan-2-ol moiety can act as a very weak Brønsted-Lowry acid, donating a proton to form an alkoxide anion. This equilibrium is typically relevant only at very high pH.

The molecular architecture is notable for the presence of a trifluoromethyl (-CF3) group at the 3-position of the pyridine ring. The -CF3 group is a potent electron-withdrawing group due to the high electronegativity of fluorine atoms. This has two primary consequences:

• It significantly reduces the electron density on the pyridine ring, thereby decreasing the basicity of the nitrogen atom. This results in a considerably lower pKa for the conjugate acid compared to unsubstituted pyridine.[2][3][4]

• It enhances the acidity of the distal hydroxyl group via a negative inductive effect (-I), making it a stronger acid (i.e., having a lower pKa) than a typical secondary alcohol like propan-2-ol.

Accurate pKa values are essential for predicting a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile, as only the un-ionized form of a drug can passively diffuse across biological membranes.[1]

Theoretical pKa Estimation

Basicity of the Pyridine Nitrogen

The pKa of the conjugate acid of unsubstituted pyridine is approximately 5.2.[5] The introduction of the electron-withdrawing -CF3 group at the 3-position is expected to lower this value significantly. For comparison, the pKa of 3-trifluoromethylpyridine has been determined, and this class of compounds consistently shows reduced basicity.[6] The additional 2-(propan-2-ol) substituent, being a weak electron-donating group, will have a minor counteracting effect, but the dominant influence will remain the -CF3 group. Therefore, the pKa of the pyridinium ion is anticipated to be substantially lower than 5.2.

Acidity of the Propan-2-ol Group

The pKa of simple secondary alcohols is typically in the range of 16-18.[5] For instance, the pKa of methanol is often cited as 15.5.[7] The electron-withdrawing nature of the 3-(trifluoromethyl)pyridin-2-yl substituent will increase the polarity of the O-H bond, facilitating proton donation and thus lowering the pKa. The alcohol is therefore expected to be more acidic than isopropanol, though it will remain a very weak acid.

Summary of Estimated pKa Values

The following table summarizes the estimated pKa values based on established chemical principles.

Ionizable Group	Type	Estimated pKa Range	Primary Influencing Factor
Pyridine Nitrogen	Basic (pKa of conjugate acid)	2.5 - 3.5	Strong electron-withdrawal by -CF3 group
Hydroxyl Group	Acidic	14 - 15	Inductive effect from trifluoromethylpyridinyl moiety

Experimental Methodologies for pKa Determination

For definitive pKa values, empirical determination is essential. NMR spectroscopy and UV-Vis spectrophotometry are two powerful and widely adopted techniques suitable for this molecule.

Protocol 1: pKa Determination by ¹H NMR Spectroscopy

This method is particularly well-suited for determining the pKa of heterocyclic bases like pyridine. It relies on the principle that the chemical shifts of protons on or near the heterocyclic ring are sensitive to the protonation state of the nitrogen atom.[8][9][10] As the pH of the solution is varied, the observed chemical shift of a given proton becomes a weighted average of its shifts in the protonated (BH+) and neutral (B) forms.

• Sample Preparation: Prepare a ~10-20 mM solution of the analyte in D₂O. Add a small amount of an internal reference standard that is pH-independent, such as tetramethylammonium iodide (TMAI) or 3-(trimethylsilyl)propionic-2,2,3,3-d4 acid sodium salt (DSS).[9]

• pH Titration: Place the NMR tube containing the sample in a pH meter. Adjust the pD (the pH reading in D₂O) to the starting point (e.g., pD ~1) by adding microliter amounts of DCl.

• Data Acquisition: Acquire a ¹H NMR spectrum.

• Iterative Titration and Acquisition: Incrementally increase the pD by adding small aliquots of NaOD solution, acquiring a ¹H NMR spectrum after each addition. Collect at least 15-20 spectra across a pD range that brackets the estimated pKa (e.g., pD 1 to 7).

• Data Analysis:

  • For each spectrum, calculate the chemical shift (δ) of at least one pyridine ring proton relative to the internal standard.

  • Plot the chemical shift (δ) versus the pD value.

  • Fit the resulting sigmoidal curve to the Henderson-Hasselbalch equation (or a suitable nonlinear regression model), where the inflection point of the curve corresponds to the pKa.

Caption: Workflow for pKa determination using NMR spectroscopy.

Protocol 2: pKa Determination by UV-Vis Spectrophotometry

This technique leverages the change in the chromophore's electronic structure upon protonation, which leads to a shift in the UV-Vis absorption spectrum.[1] By monitoring absorbance at a specific wavelength across a range of pH values, the ratio of the protonated and neutral species can be determined.

• Buffer Preparation: Prepare a series of buffer solutions with known pH values, covering the range of interest (e.g., pH 1 to 7). Ensure constant ionic strength across all buffers.

• Stock Solution: Prepare a concentrated stock solution of the analyte in a suitable solvent (e.g., methanol or water).

• Sample Preparation: For each buffer, prepare a sample by diluting a small, identical aliquot of the stock solution into the buffer. This ensures the total analyte concentration is constant.

• Spectral Acquisition:

  • Acquire a full UV-Vis spectrum of the analyte in the most acidic (fully protonated) and most basic (fully neutral) solutions to identify the wavelength(s) of maximum absorbance difference (λ_max).

  • Measure the absorbance of each buffered sample at the chosen λ_max.

• Data Analysis:

  • Plot absorbance versus pH.

  • The pKa can be determined by fitting the data to the appropriate equation derived from the Henderson-Hasselbalch and Beer-Lambert laws. The pH at which the absorbance is exactly halfway between the acidic and basic plateaus is the pKa.

Caption: Workflow for pKa determination using UV-Vis spectrophotometry.

Computational pKa Prediction

In silico methods provide a powerful complement to experimental work, offering rapid pKa estimation. High-level quantum chemical calculations can achieve high accuracy, often within 0.5 pKa units of experimental values when executed properly.[11]

Principle: The Thermodynamic Cycle

The most common approach involves calculating the free energy change (ΔG) of the deprotonation reaction in solution. This is achieved using a thermodynamic (Born-Haber) cycle that separates the process into gas-phase and solvation components, as these are more readily calculated.[12][13]

The pKa is then calculated from the absolute free energy of the reaction in solution (ΔG°_aq).

Recommended Computational Workflow

• Structure Optimization: Perform geometry optimization for both the protonated (conjugate acid, BH+) and neutral (base, B) forms of the molecule in both the gas phase and with a continuum solvation model (e.g., SMD or CPCM). A Density Functional Theory (DFT) method such as B3LYP with a suitable basis set (e.g., 6-31+G(d,p)) is a common choice.[11][12]

• Frequency Calculation: Perform frequency calculations on the optimized structures to obtain the thermal corrections to the Gibbs free energy.

• Energy Calculation: Compute the final Gibbs free energy in the gas phase (G_gas) and the solvation free energy (ΔG_solv) for both species.

• ΔG Calculation: Calculate the free energy change of deprotonation in solution using the thermodynamic cycle.

• pKa Calculation: Convert the calculated ΔG°_aq to a pKa value. To improve accuracy, it is highly recommended to use an isodesmic approach, where the pKa is calculated relative to a well-characterized reference compound (e.g., pyridine). This method benefits from the cancellation of systematic errors in the calculation.[13][14]

Visualization of the Thermodynamic Cycle

Caption: Thermodynamic cycle for computational pKa prediction.

Conclusion

The acid-base properties of 1-(3-(trifluoromethyl)pyridin-2-yl)propan-2-ol are dominated by the basic pyridine nitrogen and the weakly acidic hydroxyl group. The presence of the potent electron-withdrawing -CF3 group is predicted to lower the pyridinium pKa to an estimated range of 2.5-3.5 and decrease the alcohol pKa to a range of 14-15. For accurate characterization, this guide recommends experimental determination using ¹H NMR spectroscopy or UV-Vis spectrophotometry, for which detailed protocols have been provided. Furthermore, a robust computational workflow utilizing DFT and a thermodynamic cycle can serve as a powerful predictive tool. A thorough understanding and accurate measurement of these pKa values are indispensable for the rational development of this compound in pharmaceutical and scientific applications.

References

• Gift, A. D., Stewart, S. M., & Bokashanga, P. K. (2012). Experimental Determination of pKa Values by Use of NMR Chemical Shifts, Revisited. Journal of Chemical Education, 89(10), 1319-1321. [Link]

• Gift, A. D., Stewart, S. M., & Bokashanga, P. K. (2012). Experimental Determination of pKa Values by Use of NMR Chemical Shifts, Revisited. DigitalCommons@UNO. [Link]

• Papanastasiou, M. V., et al. (2017). Low Field NMR Determination of pKa Values for Hydrophilic Drugs for Students in Medicinal Chemistry. Molbank, 2017(4), M960. [Link]

• Atalay, Y. (2019). Determination of the pK a values of some pyridine derivatives by computational methods. Bulgarian Chemical Communications, 51(G), 126-132. [Link]

• Serafin, S. V., et al. (2000). Synthesis of a series of trifluoromethylazoles and determination of pKa of acidic and basic trifluoromethyl heterocycles by 19F NMR spectroscopy. Journal of the Chemical Society, Perkin Transactions 1, 3229-3236. [Link]

• Hossain, M. I., & Miah, M. A. J. (2014). Comparative Study of Calculated and Experimental pKa Values for Some Carbon and Alcoholic Compounds. International Journal of Organic Chemistry, 4, 203-211. [Link]

• Ràfols, C., et al. (2011). Absolute and relative p K a calculations of mono and diprotic pyridines by quantum methods. Physical Chemistry Chemical Physics, 13(20), 9548-9557. [Link]

• Meister, E. C., et al. (2014). pKa Values in the Undergraduate Curriculum: What Is the Real pKa of Water? Journal of Chemical Education, 91(4), 581-585. [Link]

• Ho, J., & Coote, M. L. (2022). How to Predict the pKa of Any Compound in Any Solvent. Journal of Chemical Theory and Computation, 18(10), 6331-6345. [Link]

• Organic Chemistry Tutor. (n.d.). How to Estimate the pKa Values Using the pKa Table. [Link]

• SCM. (2022). pKa values — Tutorials 2022.1 documentation. [Link]

• Jensen, J. H., & Osted, A. (2018). Prediction of pKa values for drug-like molecules using semiempirical quantum chemical methods. PeerJ, 6, e5546. [Link]

• Jensen, J. H., & Osted, A. (2018). Prediction of pKa values for drug-like molecules using semiempirical quantum chemical methods. ResearchGate. [Link]

• Tsukamoto, M., & Nakamura, T. (2023). Trifluoromethylpyridine: Its chemistry and applications. Research Outreach. [Link]

• Leito, I., et al. (2023). Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents. University of Tartu. [Link]

• Tsukamoto, M., & Nakamura, T. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 46(3), 260-272. [Link]

• Hiyama, T., & Yamamoto, K. (2021). Practical Synthesis of α-Trifluoromethylated Pyridines Based on Regioselective Cobalt-Catalyzed [2+2+2] Cycloaddition using Trifluoromethylated Diynes with Nitriles. Chemical and Pharmaceutical Bulletin, 69(11), 1085-1093. [Link]

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• 4. Practical Synthesis of α-Trifluoromethylated Pyridines Based on Regioselective Cobalt-Catalyzed [2+2+2] Cycloaddition using Trifluoromethylated Diynes with Nitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. organicchemistrytutor.com [organicchemistrytutor.com]
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A-Scientist's Guide to Safety Assessment and Data Sheet Development for Novel Trifluoromethylpyridine Propanol Derivatives

For researchers, scientists, and drug development professionals, the emergence of novel chemical entities like trifluoromethylpyridine propanol derivatives represents a frontier of therapeutic possibility. However, with great potential comes the profound responsibility of ensuring safety. This guide provides an in-depth framework for approaching the safety assessment and the subsequent authoring of a Safety Data Sheet (SDS) for these new molecules. It is crucial to understand that a generic SDS for an entire class of derivatives is not scientifically viable; safety profiles are intrinsically linked to the specific molecular structure. This document, therefore, serves as a technical whitepaper on the process of safety evaluation, grounded in predictive toxicology, established testing protocols, and regulatory principles.

Foundational Principles: Predictive Hazard Assessment via Structural Analysis

The journey to a comprehensive SDS begins not in the lab, but with a meticulous analysis of the molecule's structure. The name "trifluoromethylpyridine propanol derivative" itself provides a roadmap to potential hazards by breaking it down into its core functional components. Structure-Activity Relationship (SAR) is the principle that a molecule's biological activity is directly related to its chemical structure.[1]

• The Trifluoromethyl (-CF3) Group: This moiety is a cornerstone in modern medicinal chemistry, often incorporated to enhance metabolic stability, binding affinity, and lipophilicity.[2][3] Its strong electron-withdrawing nature, a result of the high electronegativity of fluorine atoms, significantly alters the electronic properties of the parent molecule.[2] While generally contributing to stability, the presence of the -CF3 group can influence the overall toxicity profile of the compound.[4][5]

• The Pyridine Ring: As a heterocyclic aromatic amine, the pyridine scaffold is a common feature in many pharmaceuticals.[6] However, pyridine and its derivatives are not without hazards. They can be flammable, and upon combustion, may produce toxic byproducts like nitrogen oxides and carbon monoxide.[7] Acute exposure to pyridine can cause irritation to the skin, eyes, and respiratory tract, while higher concentrations or prolonged contact may lead to more severe effects, including neurological symptoms and potential damage to the liver and kidneys.[8][9][10] Although evidence in humans is inadequate, some studies suggest pyridine's potential carcinogenicity in animals.[7]

• The Propanol Derivative Moiety: Propanols and their derivatives are generally classified as flammable liquids and can cause eye and respiratory tract irritation.[11] High concentrations of propanol vapor can lead to central nervous system (CNS) depression, manifesting as dizziness or drowsiness.[12][13][14]

A preliminary hazard assessment, therefore, must consider the synergistic effects of these components. The specific substitution pattern on the pyridine ring and the exact structure of the propanol-derived side chain will critically influence the molecule's reactivity, bioavailability, and ultimate toxicological profile.

The Globally Harmonized System (GHS): A Universal Language for Chemical Hazards

Before any testing begins, it is imperative to understand the framework for classifying and communicating chemical hazards. The Globally Harmonized System of Classification and Labelling of Chemicals (GHS), managed by the United Nations, provides an internationally consistent standard.[15][16] The GHS establishes standardized criteria for classifying physical, health, and environmental hazards and specifies the elements for labels and Safety Data Sheets.[17] For a novel compound, the goal of the safety assessment process is to generate the data necessary to accurately classify it according to GHS criteria.[18]

Below is a diagram illustrating the logical flow from compound conceptualization to GHS-compliant documentation.

Caption: Workflow from compound design to GHS-compliant SDS and labeling.

A Tiered Approach to Toxicological Evaluation

For a novel chemical entity, a tiered or phased approach to toxicological testing is both scientifically sound and resource-efficient. This strategy begins with broad, high-throughput in vitro assays and progresses to more complex studies only when necessary.[19] This minimizes the use of animal testing and allows for early identification of problematic candidates.[20]

Tier 1: In Vitro Screening

In vitro toxicology assays are essential for early-stage safety assessment, providing mechanistic insights without the complexities of a whole-organism system.[21] They are cost-effective, have faster turnaround times, and help in prioritizing drug candidates.[19][20]

Key In Vitro Assays for Initial Screening:

Assay Type	Purpose	Example Endpoints
Cytotoxicity	To assess the concentration at which the compound causes cell death.	Cell viability (e.g., MTT, LDH release), Apoptosis (e.g., Caspase activity)
Genotoxicity	To identify compounds that can cause genetic mutations or chromosomal damage.[21]	Ames test (mutagenicity), Micronucleus assay (clastogenicity)[22]
Hepatotoxicity	To screen for potential liver toxicity, a major cause of drug withdrawal.[22]	Cytotoxicity in primary hepatocytes or HepG2 cells, mitochondrial toxicity, oxidative stress.
Cardiotoxicity	To screen for adverse effects on heart cells, another leading cause of drug attrition.[21]	Ion channel assays (e.g., hERG), viability of cardiomyocytes.

Experimental Protocol: In Vitro Micronucleus Assay

This protocol is a foundational method for assessing chromosomal damage potential.

• Cell Culture: Plate a suitable mammalian cell line (e.g., CHO-K1, L5178Y) in 96-well plates and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare a dilution series of the trifluoromethylpyridine propanol derivative. Treat the cells with the compound for a duration that covers at least one cell cycle (e.g., 24 hours). Include a positive control (e.g., Mitomycin C) and a negative (vehicle) control.

• Cytochalasin B Addition: Add Cytochalasin B to arrest cytokinesis, allowing for the accumulation of binucleated cells.

• Cell Harvesting and Staining: Harvest the cells, lyse the cytoplasm, and stain the nuclei with a DNA-specific fluorescent dye (e.g., DAPI).

• Imaging and Analysis: Use high-content imaging to automatically identify binucleated cells and quantify the presence of micronuclei (small, secondary nuclei containing chromosomal fragments or whole chromosomes).

• Data Interpretation: An increase in the frequency of micronucleated cells compared to the negative control indicates genotoxic potential.

Tier 2: Advanced Studies and Physicochemical Characterization

If the Tier 1 screen reveals no significant toxicity, or if the mechanism of observed toxicity needs further investigation, more advanced studies are warranted. Concurrently, the compound's physical and chemical properties must be determined as these are essential components of an SDS. The OECD Guidelines for the Testing of Chemicals provide internationally accepted standard methods for this purpose.[23][24][25]

Physicochemical Properties (OECD Section 1): [26][27]

Property	Importance for SDS
Melting/Boiling Point	Determines physical state and potential for vapor generation.
Flash Point	Critical for flammability classification (GHS).[13]
Vapor Pressure	Indicates the likelihood of forming an inhalable atmosphere.
Water Solubility	Affects environmental fate and routes of exposure.
Octanol-Water Partition Coefficient (LogP)	Predicts bioaccumulation potential and membrane permeability.

Should in vitro results raise concerns, or for compounds intended for systemic human use, limited and ethically-reviewed in vivo studies may be required to understand the compound's effects in a complex biological system.

The following diagram illustrates the tiered testing strategy.

Caption: A tiered strategy for the toxicological evaluation of novel compounds.

Safe Handling, Storage, and Emergency Procedures

The data generated through testing directly informs the practical safety advice required in an SDS.

Handling and Personal Protective Equipment (PPE): Given the potential for skin, eye, and respiratory irritation, handling of trifluoromethylpyridine propanol derivatives should occur in a well-ventilated area, preferably within a chemical fume hood.[28] Standard PPE should include:

• Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn.[12]

• Eye Protection: Safety glasses with side shields or chemical goggles are mandatory.[14]

• Lab Coat: A standard laboratory coat should be worn to protect street clothing.

Storage: These compounds, particularly due to the propanol and pyridine moieties, are likely to be flammable liquids.[9][11] Therefore, they should be stored in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[13] Containers should be kept tightly closed to prevent the escape of vapors.[12]

First Aid Measures: The SDS must provide clear, concise first-aid instructions based on the identified hazards.

• Inhalation: Remove the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist.[12]

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes.[9]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[14]

• Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Conclusion

The development of a Safety Data Sheet for a novel trifluoromethylpyridine propanol derivative is not a mere formality but the culmination of a rigorous scientific investigation. It requires a deep understanding of chemical structure, predictive toxicology, and standardized testing methodologies. By following a structured, tiered approach—beginning with a thorough analysis of the molecule's functional groups, proceeding through systematic in vitro and physicochemical testing, and culminating in a GHS-compliant classification—researchers can ensure that these promising new compounds are handled with the respect and caution they deserve. This commitment to safety is the bedrock upon which successful and responsible drug discovery is built.

References

• Guidelines for the Testing of Chemicals - OECD. (n.d.). Organisation for Economic Co-operation and Development.
• Testing of chemicals - OECD. (n.d.). Organisation for Economic Co-operation and Development.
• OECD Guidelines for the Testing of Chemicals - Wikipedia. (n.d.). Wikipedia.
• OECD Guidelines for the Testing of Chemicals, Section 1: Physical-Chemical properties. (n.d.). OECD iLibrary.
• In Vitro Toxicology Assays. (n.d.). TME Scientific.
• OECD Guidelines for the Testing of Chemicals, Section 1. (n.d.). OECD iLibrary.
• High-Throughput Screening to Advance In Vitro Toxicology: Accomplishments, Challenges, and Future Directions. (n.d.). PMC.
• In Vitro Toxicology Screening Services. (n.d.). Intertek.
• In Vitro Toxicology Services. (n.d.). Eurofins Discovery.
• Drug discovery: In vitro toxicity testing by flow cytometry. (n.d.). Miltenyi Biotec.
• Propanol Safety & Hazards. (2025, August 8). Lab Alley.
• Pyridine: general information. (2024, November 28). GOV.UK.
• The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. (2024, July 11). MDPI.
• Pyridines deep dive: Applications and side effects. (n.d.). Chempanda.
• The rat acute oral toxicity of trifluoromethyl compounds (TFMs): a computational toxicology study combining the 2D-QSTR, read-across and consensus modeling methods. (2024, April 16). ResearchGate.
• 2-Propanol - Safety Data Sheet. (2016, May 27). Sigma-Aldrich.
• SAFETY DATA SHEET PROPAN-2-OL LRG. (2018, May 18). Chemical Suppliers.
• n-Propanol - SAFETY DATA SHEET. (2025, July 14). Penta.
• SAFETY DATA SHEET. (2024, March 2). Sigma-Aldrich.
• Structure–activity relationship - Wikipedia. (n.d.). Wikipedia.
• Pyridine-Health Hazards and Toxicity. (2019, September 6). ChemicalBook.
• HAZARD SUMMARY. (n.d.). NJ.gov.
• Design, synthesis and structure - Activity relationship (SAR) studies of imidazo[4,5-b]pyridine derived purine isosteres and their potential as cytotoxic agents. (n.d.). ResearchGate.
• Pyridine. (n.d.). PubChem.
• The Trifluoromethyl Group in Medical Chemistry. (n.d.). ACS Publications.
• Globally Harmonized System of Classification and Labelling of Chemicals - Wikipedia. (n.d.). Wikipedia.
• Chemicals and the GHS. (n.d.). SafeWork NSW.
• SAFETY DATA SHEET 3-(Trifluoromethyl)pyridine. (2024, February 18). Fisher Scientific.
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2025, July 1). ResearchGate.
• 104690 - 2,6-Dichloro-3-(trifluoromethyl)pyridine - Safety Data Sheet. (n.d.). IBI.
• Classifying hazardous chemicals National guide. (n.d.). Safe Work Australia.
• 2-Fluoro-6-(trifluoromethyl) pyridine Safety Data Sheet. (n.d.). Jubilant Ingrevia Limited.
• Overview of the GHS Classification Scheme in Hazard Classification. (n.d.). NCBI.
• SAFETY DATA SHEET. (2024, August 7). Sigma-Aldrich.
• Trifluoromethyl group - Grokipedia. (n.d.). Grokipedia.
• GHS Classification Search Tool. (n.d.). ChemRadar.
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2025, July 17). Scilit.
• SAFETY DATA SHEET. (2025, November 7). TCI Chemicals.
• Studying the toxicity and structure-activity relationships of some synthesized polyfunctionalized pyrimidine compounds as potential insecticides. (2023, March 17). Growing Science.
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Strategic Sourcing &amp; Synthesis Guide: 1-(3-(Trifluoromethyl)pyridin-2-yl)propan-2-ol

Executive Summary & Market Status

1-(3-(Trifluoromethyl)pyridin-2-yl)propan-2-ol is a specialized chiral heteroaromatic intermediate.[1] Unlike its phenyl analog (fenfluramine metabolite, CAS 621-45-4) or the 2-pyridone precursor (CAS 22245-83-6), this specific alcohol is not a high-volume commodity chemical .[1]

It serves as a critical bioisostere in medicinal chemistry, particularly for kinase inhibitors and GPCR ligands where the 3-trifluoromethylpyridine motif modulates lipophilicity (

) and metabolic stability against oxidative metabolism.[1]

Current Supply Chain Status:

• Direct Catalog Availability: Extremely Low / Non-Existent as a stock item.[1]

• Primary Sourcing Route: Custom Synthesis or In-House Preparation.[1]

• Key Precursor Availability: High (Commodity building blocks are readily available).[1]

This guide provides the "Make vs. Buy" decision framework, detailing validated synthesis protocols and identifying reliable suppliers for the essential precursors.

Technical Specifications & Structural Analysis

Feature	Specification
Chemical Name	1-(3-(Trifluoromethyl)pyridin-2-yl)propan-2-ol
Molecular Formula
Molecular Weight	205.18 g/mol
Key Motif	2,3-Disubstituted Pyridine (vicinal substitution)
Chirality	Contains one stereocenter at C2 of the propyl chain.[1][2] (Usually synthesized as racemate unless asymmetric catalysis is used).[1]
Closest Commercial Analog	1-(3-(Trifluoromethyl)phenyl)propan-2-ol (CAS 621-45-4)

Structural Significance

The presence of the

group at the 3-position induces significant steric and electronic effects on the pyridine ring.[1] It lowers the basicity of the pyridine nitrogen ( reduction) and deactivates the ring toward electrophilic aromatic substitution, but facilitates nucleophilic attack or metallation at the 2-methyl position (lateral lithiation).[1]

Sourcing Strategy: The "Make vs. Buy" Matrix

Since the final target is not a catalog item, researchers must choose between outsourcing to a CRO or synthesizing in-house using available precursors.

Figure 1: Strategic decision matrix for sourcing the target molecule. Route A is generally preferred for bench-scale discovery due to the low cost of the methyl-pyridine precursor.[1]

Validated Synthesis Protocols (In-House)

For researchers opting to synthesize, Route A is the industry standard for 2-alkyl-3-trifluoromethylpyridines.[1] It relies on the acidity of the lateral methyl protons, enhanced by the electron-withdrawing

group.

Route A: Lateral Lithiation (The "Aldol-Type" Approach)

Precursor: 2-Methyl-3-(trifluoromethyl)pyridine (CAS 23683-68-3) Reagents: LDA (Lithium Diisopropylamide), Acetaldehyde, THF.[1]

Protocol Steps:

• Preparation: Flame-dry a 3-neck round bottom flask under Argon/Nitrogen.

• Deprotonation: Dissolve 2-Methyl-3-(trifluoromethyl)pyridine (1.0 eq) in anhydrous THF. Cool to -78°C .[1]

• Base Addition: Add LDA (1.1 eq, 2.0M in THF/heptane) dropwise over 20 minutes. The solution typically turns deep red/orange, indicating the formation of the benzylic-type anion.

  • Note: The

    group stabilizes the anion but also makes the 4-position susceptible to nucleophilic attack if the temperature rises too high.[1] Maintain -78°C.

• Electrophile Trapping: Add freshly distilled Acetaldehyde (1.2 eq) dropwise.

• Quench: Stir for 1 hour at -78°C, then allow to warm to 0°C. Quench with saturated

  .

• Workup: Extract with EtOAc, wash with brine, dry over

  .

• Purification: Silica gel chromatography (Hexane/EtOAc gradient).

Why this works: The

of the 2-methyl group is sufficiently lowered by the adjacent ring nitrogen and the inductive effect of the 3- group to allow clean deprotonation without attacking the pyridine ring itself [1].[1]

Route B: Epoxide Opening (Alternative)

Precursor: 2-Bromo-3-(trifluoromethyl)pyridine (CAS 175205-81-9) or 2-Chloro analog.[1] Reagents:

-BuLi, Propylene Oxide, (Lewis Acid).[1]

• Perform Halogen-Lithium exchange at -78°C.[1]

• Add Propylene Oxide (often requires Lewis acid catalysis to ensure regioselectivity at the less substituted carbon).[1]

• Risk: This route often yields regioisomeric mixtures and requires more expensive halogenated precursors.[1]

Commercial Suppliers of Key Precursors

Since you cannot buy the final product off-the-shelf, you must source the precursors. The following vendors are validated for high-purity fluorinated pyridine building blocks.

2-Methyl-3-(trifluoromethyl)pyridine (CAS 23683-68-3)

Primary starting material for Route A.[1]

Supplier	Type	Reliability	Region	Notes
Enamine	Building Block	High	UA/US/EU	Massive stock of fluorinated heterocycles.[1]
Combi-Blocks	Catalog	High	US	Often has the best price/gram for 5g-25g scale.[1]
Fluorochem	Specialist	High	UK	Specializes in F-chemistry; excellent QC.[1]
Sigma-Aldrich	Aggregator	Med	Global	Sourcing from third parties; higher markup.[1]

Custom Synthesis Partners (For Outsourcing)

If internal synthesis is not feasible, these CROs have demonstrated expertise in pyridine chemistry:

• WuXi AppTec: Best for scaling to kg quantities.[1]

• SpiroChem: Swiss-based, specializes in bioisosteres and high-value intermediates.[1]

• Pharmablock: Strong capabilities in novel pyridine building blocks.[1]

Quality Control & Identification

When synthesizing or receiving a custom batch, validate using these parameters:

• 1H NMR (DMSO-d6 or CDCl3):

  • Pyridine Ring: Look for 3 aromatic protons.[1] The proton at C6 (adjacent to N) will be a doublet/multiplet around

    8.5-8.8 ppm.[1]

  • Side Chain: The -CH2- bridge (diastereotopic protons) will appear as multiplets around

    3.0-3.2 ppm.[1]

  • Methyl Terminus: Doublet around

    1.2 ppm.[1]

  • Alcohol: Broad singlet (concentration dependent).[1]

• 19F NMR:

  • Single peak around

    -60 to -65 ppm (characteristic of Ar- ).[1]

• LC-MS:

  • Look for

    .[1]

References

• Schlosser, M. (2005).[1] The 2-Methylpyridine Route to Pyridine Derivatives.Current Organic Chemistry , 9(1), 1-15.[1]

• Enamine Store. Catalog Entry: 2-Methyl-3-(trifluoromethyl)pyridine.[1][2] Retrieved from Enamine.net.[1]

• Combi-Blocks. Product Data: CAS 23683-68-3.[1] Retrieved from Combi-Blocks.com.[1]

• PubChem. Compound Summary: 3-(Trifluoromethyl)pyridine derivatives.[1][3] National Library of Medicine.[1] [1]

• Cottet, F., & Schlosser, M. (2002).[1] Three-dimensional structure-activity relationships of trifluoromethyl-substituted pyridines.European Journal of Organic Chemistry , 2002(2), 327-330. [1]

(Note: While specific catalog pages for the final alcohol are transient, the precursor links provided are stable commercial sources.)

Sources

• 1. AU2012311061B2 - Amide compounds, compositions and applications thereof - Google Patents [patents.google.com]
• 2. WO2023205463A1 - Heteroaryl compounds for the treatment of pain - Google Patents [patents.google.com]
• 3. chem.ucla.edu [chem.ucla.edu]

Protocols & Analytical Methods

Synthesis of 1-(3-(Trifluoromethyl)pyridin-2-yl)propan-2-ol from 2-methyl-3-(trifluoromethyl)pyridine

Abstract

This document provides a comprehensive guide for the synthesis of 1-(3-(trifluoromethyl)pyridin-2-yl)propan-2-ol, a valuable building block in medicinal and agricultural chemistry. The protocol details a robust method starting from the readily available 2-methyl-3-(trifluoromethyl)pyridine. The synthetic strategy hinges on the regioselective deprotonation of the 2-methyl group using a strong base, followed by a nucleophilic addition to acetaldehyde. This application note offers in-depth technical insights, a step-by-step experimental protocol, safety considerations, and a discussion of the significance of the target molecule and its synthetic precursors.

Introduction: The Significance of Trifluoromethyl-Substituted Pyridines

The pyridine scaffold is a ubiquitous motif in a vast array of pharmaceuticals and agrochemicals.[1][2] The introduction of a trifluoromethyl (-CF3) group onto the pyridine ring can dramatically enhance the pharmacological and physicochemical properties of a molecule.[3] The strong electron-withdrawing nature of the -CF3 group, combined with its high lipophilicity and metabolic stability, can lead to improved target binding, enhanced cell membrane permeability, and increased bioavailability.[3] Consequently, trifluoromethylpyridine (TFMP) derivatives are integral components of numerous commercial products and are the subject of intensive research in drug discovery and development.[1][4]

The target molecule, 1-(3-(trifluoromethyl)pyridin-2-yl)propan-2-ol, is a chiral secondary alcohol. Such enantiopure heteroaromatic alcohols are highly sought-after intermediates in the synthesis of complex, biologically active compounds.[5] The strategic placement of the trifluoromethyl group and the secondary alcohol functionality makes this molecule a versatile synthon for creating new chemical entities with potential therapeutic applications.

This guide details a reliable and scalable laboratory procedure for the synthesis of this important pyridyl alcohol. The described methodology leverages the increased acidity of the methyl protons at the 2-position of the pyridine ring, a consequence of the inductive effect of both the pyridine nitrogen and the adjacent trifluoromethyl group.

Reaction Pathway and Mechanism

The synthesis of 1-(3-(trifluoromethyl)pyridin-2-yl)propan-2-ol from 2-methyl-3-(trifluoromethyl)pyridine is achieved through a two-step, one-pot procedure. The overall transformation is depicted below:

Figure 1: Overall reaction scheme.

The reaction proceeds via the following mechanistic steps:

• Deprotonation: The acidic proton of the methyl group on 2-methyl-3-(trifluoromethyl)pyridine is abstracted by a strong, non-nucleophilic base, such as n-butyllithium (n-BuLi) or lithium diisopropylamide (LDA). This step generates a nucleophilic pyridylmethyllithium intermediate. The use of a strong, hindered base is crucial to prevent nucleophilic addition to the electron-deficient pyridine ring.[6]

• Nucleophilic Addition: The generated carbanion acts as a potent nucleophile and attacks the electrophilic carbonyl carbon of acetaldehyde. This forms a new carbon-carbon bond and results in a lithium alkoxide intermediate.

• Protonation (Work-up): The reaction is quenched with an aqueous solution (e.g., saturated ammonium chloride or water), which protonates the alkoxide to yield the final product, 1-(3-(trifluoromethyl)pyridin-2-yl)propan-2-ol.

Caption: Synthetic workflow diagram.

Detailed Experimental Protocol

This protocol provides a representative procedure for the synthesis of 1-(3-(trifluoromethyl)pyridin-2-yl)propan-2-ol on a laboratory scale.

3.1. Materials and Reagents

Reagent	Grade	Supplier	CAS Number
2-Methyl-3-(trifluoromethyl)pyridine	≥97%	Sigma-Aldrich	1530-46-7
n-Butyllithium (n-BuLi)	2.5 M in hexanes	Sigma-Aldrich	109-72-8
Acetaldehyde	≥99.5%	Sigma-Aldrich	75-07-0
Anhydrous Tetrahydrofuran (THF)	DriSolv®, ≥99.9%	EMD Millipore	109-99-9
Saturated Ammonium Chloride (NH4Cl)	ACS Reagent	Fisher Scientific	12125-02-9
Ethyl Acetate	HPLC Grade	Fisher Scientific	141-78-6
Hexanes	HPLC Grade	Fisher Scientific	110-54-3
Anhydrous Magnesium Sulfate (MgSO4)	ACS Reagent	Sigma-Aldrich	7487-88-9
Silica Gel	230-400 mesh	Sigma-Aldrich	7631-86-9

3.2. Equipment

• Three-necked round-bottom flask (250 mL)

• Magnetic stirrer and stir bar

• Septa

• Argon or Nitrogen gas inlet

• Low-temperature thermometer

• Dry ice/acetone bath

• Syringes and needles

• Separatory funnel (500 mL)

• Rotary evaporator

• Glass chromatography column

• Thin-layer chromatography (TLC) plates (silica gel 60 F254)

3.3. Safety Precautions

• n-Butyllithium is a pyrophoric liquid and reacts violently with water and air. All manipulations must be carried out under an inert atmosphere (Argon or Nitrogen) using anhydrous solvents and proper syringe/cannula techniques. Wear a flame-resistant lab coat, safety glasses, and appropriate gloves.

• Acetaldehyde is extremely flammable and a suspected carcinogen. Handle only in a well-ventilated fume hood. Keep away from ignition sources.

• Tetrahydrofuran (THF) can form explosive peroxides upon storage. Use freshly distilled or inhibitor-free anhydrous THF.

• The reaction should be performed in a chemical fume hood. An appropriate fire extinguisher (Class D for organometallic fires) should be readily accessible.

3.4. Step-by-Step Procedure

• Reaction Setup:

  • Flame-dry a 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a rubber septum, a gas inlet adapter, and a low-temperature thermometer.

  • Allow the flask to cool to room temperature under a stream of dry argon or nitrogen.

  • Add 2-methyl-3-(trifluoromethyl)pyridine (1.61 g, 10.0 mmol) to the flask via syringe, followed by 50 mL of anhydrous THF.

• Deprotonation:

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add n-butyllithium (2.5 M in hexanes, 4.4 mL, 11.0 mmol, 1.1 equivalents) dropwise via syringe over 15 minutes, ensuring the internal temperature does not exceed -70 °C. The solution will typically develop a deep red or orange color, indicating the formation of the lithiated species.

  • Stir the reaction mixture at -78 °C for 1 hour.

• Reaction with Acetaldehyde:

  • Slowly add acetaldehyde (0.67 mL, 12.0 mmol, 1.2 equivalents), freshly distilled, dropwise to the reaction mixture at -78 °C.

  • Stir the reaction at -78 °C for 2 hours. The color of the solution may lighten during this time.

• Work-up and Extraction:

  • Quench the reaction by slowly adding 20 mL of saturated aqueous ammonium chloride solution at -78 °C.

  • Allow the mixture to warm to room temperature.

  • Transfer the mixture to a 500 mL separatory funnel and add 100 mL of ethyl acetate and 50 mL of water.

  • Separate the layers. Extract the aqueous layer with ethyl acetate (2 x 50 mL).

  • Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator.

  • Purify the crude product by flash column chromatography on silica gel. A suitable eluent system is a gradient of ethyl acetate in hexanes (e.g., starting from 10:90 and gradually increasing to 30:70).

  • Monitor the fractions by TLC and combine the fractions containing the pure product.

  • Remove the solvent under reduced pressure to yield 1-(3-(trifluoromethyl)pyridin-2-yl)propan-2-ol as a colorless to pale yellow oil.

Results and Discussion

The described protocol provides a reliable method for the synthesis of 1-(3-(trifluoromethyl)pyridin-2-yl)propan-2-ol. The yield of the reaction is typically in the range of 60-80%, depending on the purity of the reagents and the strict adherence to anhydrous and anaerobic conditions.

Key Experimental Considerations:

• Choice of Base: While n-BuLi is effective, Lithium Diisopropylamide (LDA) can also be used and may offer improved selectivity in some cases due to its greater steric hindrance, further minimizing the risk of nucleophilic addition to the pyridine ring.

• Temperature Control: Maintaining a low temperature (-78 °C) during the deprotonation and addition steps is critical to prevent side reactions, such as the reaction of n-BuLi with the THF solvent.[7]

• Purity of Reagents: The use of anhydrous solvents and high-purity reagents is paramount for the success of this reaction. Water will rapidly quench the organolithium species.

• Purification: Column chromatography is generally effective for purifying the final product from unreacted starting material and any byproducts. The polarity of the eluent may need to be optimized based on TLC analysis.

Conclusion

This application note details a robust and reproducible protocol for the synthesis of 1-(3-(trifluoromethyl)pyridin-2-yl)propan-2-ol. The procedure is based on well-established organometallic principles and provides a practical route to this valuable synthetic intermediate. The incorporation of the trifluoromethylpyridine moiety in the target molecule makes it a highly attractive building block for the development of novel pharmaceuticals and agrochemicals. Researchers and scientists in the field of drug development can utilize this guide to efficiently access this compound for their research endeavors.

References

• Chemoenzymatic Asymmetric Synthesis of Pyridine‐Based α‐Fluorin
• 3-(Trifluoromethyl)pyridin-2-ol, 3-(Trifluoromethyl)pyridin-2(1H)-one | CAS 22245-83-6. Santa Cruz Biotechnology.
• EP 2 368 550 B1.
• 3-(TRIFLUOROMETHYL)PYRIDIN-2-OL | CAS 22245-83-6.
• 1-(3-Trifluoromethyl)phenyl-2-propanol. Expert Synthesis Solutions.
• 1-(3-Trifluoromethylphenyl)-2-propanol | C10H11F3O | CID 150791. PubChem.
• Novel Non-Pyrophoric t- and n-Butyllithium Formul
• 1-[3-(Trifluoromethyl)pyridin-2-yl]propan-1-one. PubChem.
• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. PMC.
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implic
• CONVENIENT ROUTES TO TRIFLUOROMETHYL-SUBSTITUTED PYRIDYL-ISOTHIOCYANATES AND ISOCYANATES STARTING FROM 2,3-DICHLORO-5-TRIFLUORO. Revue Roumaine de Chimie.
• n-Butyllithium Catalyzed Selective Hydrobor
• EP0110690A1 - Preparation of (trifluoromethyl)pyridines.
• n-Butyllithium: A Comprehensive Review of Properties, Prapar
• Synthesis of 2‐Trifluoromethyl Pyridines through Multicomponent Kröhnke Reaction | Request PDF.
• US3444216A - Process for the oxidation of primary and secondary alcohols.
• 3-(6-(Trifluoromethyl)pyridin-3-yl)propan-1-ol. Smolecule.
• n-Butyllithium: Lessons Learned. Stanford Environmental Health & Safety.
• Trifluoromethylpyridine: Its chemistry and applic
• OXIDATION WITH THE CHROMIUM TRIOXIDE-PYRIDINE COMPLEX PREPARED in situ. Organic Syntheses Procedure.
• α-Picoline-borane, 2-Methylpyridine borane, PICB. Organic Chemistry Portal.
• Caution!
• Lithiation of 2-Heterosubstituted Pyridines with BuLi−LiDMAE: Evidence for Regiospecificity at C-6 | Request PDF.
• Catalytic selective oxidation of primary and secondary alcohols using nonheme [Iron(III)(Pyridine-Containing Ligand). AIR Unimi.
• Application Notes and Protocols for 3-(2-(Trifluoromethyl)phenyl)propanal in Pharmaceutical Manufacturing. Benchchem.
• Elimination of Alcohols To Alkenes With POCl3 and Pyridine. Master Organic Chemistry.
• Metalation of Pyridines with nBuLi−Li−Aminoalkoxide Mixed Aggregates: The Origin of Chemoselectivity. Journal of the American Chemical Society.
• DIRECTED LITHIATION AND SUBSTITUTION OF PYRIDINE DERIV
• Organic Syntheses Procedure.SS.
• Organic Syntheses Procedure.

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Application Notes and Protocols: Lithiation of 2-Methyl-3-(trifluoromethyl)pyridine using LDA or n-BuLi

For Researchers, Scientists, and Drug Development Professionals

Introduction

The pyridine scaffold is a ubiquitous structural motif in a vast array of pharmaceuticals and agrochemicals.[1][2] The targeted functionalization of substituted pyridines is therefore a cornerstone of modern medicinal chemistry and drug development. Direct C-H activation via lithiation offers a powerful and versatile strategy for the introduction of diverse functional groups, enabling rapid exploration of chemical space and the synthesis of novel analogues.[3][4] This guide provides a detailed technical overview and practical protocols for the lithiation of 2-methyl-3-(trifluoromethyl)pyridine, a valuable building block in its own right, using two common yet distinct organolithium reagents: lithium diisopropylamide (LDA) and n-butyllithium (n-BuLi).

Mechanistic Insights: A Tale of Two Directing Groups

The regioselectivity of the lithiation of 2-methyl-3-(trifluoromethyl)pyridine is governed by the interplay of the electronic and steric effects of the methyl and trifluoromethyl substituents. The methyl group at the 2-position is known to be deprotonated by strong bases like n-BuLi, forming a stabilized benzylic-type anion.[5] Conversely, the strongly electron-withdrawing trifluoromethyl group deactivates the pyridine ring towards electrophilic attack and is considered a meta-directing group in the context of electrophilic aromatic substitution.[6] However, in deprotonation reactions, its inductive effect acidifies the ortho protons.

When considering the lithiation of 2-methyl-3-(trifluoromethyl)pyridine, two primary pathways are conceivable: deprotonation of the methyl group or deprotonation of a ring carbon.

• Deprotonation of the Methyl Group: The protons of the methyl group at the 2-position of a pyridine ring are significantly acidified due to the electron-withdrawing nature of the pyridine nitrogen, which can stabilize the resulting carbanion through resonance. This is a well-established reactivity pattern for 2-picoline and its derivatives.[5]

• Deprotonation of the Pyridine Ring: The trifluoromethyl group's strong inductive electron-withdrawing effect will increase the acidity of the adjacent ring protons at C-4 and C-2 (relative to the CF3 group). However, the C-2 position is already substituted. The proton at C-4 is a potential site for deprotonation.

Based on established precedent for the lithiation of 2-picoline derivatives, the deprotonation of the methyl group is the most probable outcome, particularly with a strong, non-hindered base like n-BuLi . The resulting 2-(lithiomethyl)-3-(trifluoromethyl)pyridine is a versatile nucleophile.

With a bulkier base like LDA , while methyl deprotonation is still a likely pathway, the possibility of ring deprotonation at the sterically accessible and electronically activated C-4 position should be considered. However, the kinetic acidity of the methyl protons often dominates.[7]

Figure 1. Predicted regioselectivity of the lithiation of 2-methyl-3-(trifluoromethyl)pyridine.

Comparative Analysis of Lithiating Agents

The choice between LDA and n-BuLi is critical and depends on the desired outcome and the substrate's sensitivity.

Feature	Lithium Diisopropylamide (LDA)	n-Butyllithium (n-BuLi)
Basicity	Strong, non-nucleophilic base	Very strong base and a potent nucleophile
Steric Hindrance	High	Low
Primary Reactivity	Deprotonation (kinetic control)	Deprotonation or nucleophilic addition
Typical Use with Pyridines	Preferred for ring lithiation to avoid nucleophilic addition to the C=N bond.[8]	Effective for deprotonation of acidic protons (e.g., benzylic-type), but can lead to side reactions.[5]
Preparation	Typically prepared in situ from diisopropylamine and n-BuLi.[9]	Commercially available as a solution in hexanes or other alkanes.

Experimental Protocols

Safety Precautions: Organolithium reagents such as n-BuLi are pyrophoric and react violently with water. LDA is a strong, corrosive base. All manipulations should be carried out under an inert atmosphere (argon or nitrogen) using anhydrous solvents and oven-dried glassware. Appropriate personal protective equipment (flame-retardant lab coat, safety glasses, and gloves) is mandatory.

Protocol 1: Lithiation using in situ generated LDA

This protocol is designed for the selective deprotonation of the methyl group, minimizing the risk of nucleophilic addition to the pyridine ring.

Materials:

• 2-Methyl-3-(trifluoromethyl)pyridine

• Diisopropylamine (freshly distilled from CaH₂)

• n-Butyllithium (e.g., 2.5 M in hexanes)

• Anhydrous tetrahydrofuran (THF)

• Electrophile (e.g., benzaldehyde, freshly distilled)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• LDA Preparation: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add anhydrous THF (2 mL per mmol of substrate). Cool the flask to -78 °C in a dry ice/acetone bath. Add diisopropylamine (1.2 eq.) via syringe. Slowly add n-BuLi (1.1 eq.) dropwise while maintaining the temperature below -70 °C. Stir the resulting colorless to pale yellow solution for 30 minutes at -78 °C.

• Lithiation: Dissolve 2-methyl-3-(trifluoromethyl)pyridine (1.0 eq.) in anhydrous THF (1 mL per mmol) in a separate flame-dried flask under nitrogen. Add this solution dropwise to the freshly prepared LDA solution at -78 °C. A color change (often to a deep red or brown) may be observed, indicating the formation of the lithiated species. Stir the reaction mixture at -78 °C for 1-2 hours.

• Electrophilic Quench: Dissolve the electrophile (1.2 eq.) in anhydrous THF (0.5 mL per mmol) and add it dropwise to the reaction mixture at -78 °C. Stir for an additional 1-3 hours at -78 °C.

• Work-up: Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at -78 °C. Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and add ethyl acetate. Separate the layers and extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Protocol 2: Lithiation using n-BuLi

This protocol is also expected to result in the deprotonation of the methyl group. Strict temperature control is crucial to minimize nucleophilic addition of n-BuLi to the pyridine ring.

Materials:

• 2-Methyl-3-(trifluoromethyl)pyridine

• n-Butyllithium (e.g., 2.5 M in hexanes)

• Anhydrous tetrahydrofuran (THF)

• Electrophile (e.g., methyl iodide)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add a solution of 2-methyl-3-(trifluoromethyl)pyridine (1.0 eq.) in anhydrous THF (3 mL per mmol).

• Lithiation: Cool the solution to -78 °C in a dry ice/acetone bath. Slowly add n-BuLi (1.1 eq.) dropwise, ensuring the internal temperature does not rise above -70 °C. A distinct color change should be observed. Stir the reaction mixture at -78 °C for 1 hour.

• Electrophilic Quench: Add the electrophile (1.2 eq.) dropwise to the reaction mixture at -78 °C. Stir for an additional 1-3 hours at -78 °C.

• Work-up and Purification: Follow the same work-up and purification procedures as described in Protocol 1.

Troubleshooting and Side Reactions

Figure 2. A troubleshooting workflow for the lithiation of 2-methyl-3-(trifluoromethyl)pyridine.

• Nucleophilic Addition of n-BuLi: The primary potential side reaction with n-BuLi is its nucleophilic addition to the electron-deficient pyridine ring, typically at the 6-position.[10] Maintaining a very low reaction temperature (-78 °C) is critical to favor the kinetically faster deprotonation of the methyl group over the addition reaction. If nucleophilic addition is a persistent issue, switching to the sterically hindered and non-nucleophilic LDA is recommended.[8]

• Incomplete Reaction: If starting material is recovered, this could be due to insufficient equivalents of the lithiating agent (due to reaction with adventitious water or other impurities), or the reaction time may be too short. Titration of the n-BuLi solution is recommended to determine its exact concentration.

• Degradation of the Lithiated Species: The lithiated intermediate may not be stable at higher temperatures. It is crucial to maintain the low temperature throughout the reaction and quenching steps.

References

• Maity, S., Bera, A., Bhattacharjya, A., & Maity, P. (2023). C–H functionalization of pyridines. Organic & Biomolecular Chemistry, 21(29), 5671-5690. [Link]

• Narasimhamurthy, K. H., Girish, Y. R., Swaroop, T. R., & Rangappa, K. S. (2024). Diversely Functionalized Pyridine Ring-fused Heterocycles and their Anticancer Properties. Letters in Drug Design & Discovery, 21(11), 1904-1912. [Link]

• Smith, K., El-Hiti, G. A., & Alshammari, M. B. (2015). DIRECTED LITHIATION AND SUBSTITUTION OF PYRIDINE DERIVATIVES. HETEROCYCLES, 91(3), 479. [Link]

• Manolikakes, S. M., et al. (2013). Regioselective Functionalization of Pyridines using a Directed Metalation or a Halogen/Metal Exchange. Zeitschrift für Naturforschung B, 68(5), 411-422. [Link]

• Myers, A. G. Research Group. Directed (ortho) Metallation. Harvard University. [Link]

• Kaiser, E. M., & Petty, J. D. (1976). Side‐Chain Retention During Lithiation of 4‐Picoline and 3,4‐Lutidine: Easy Access to Molecular Diversity in Pyridine Series. The Journal of Organic Chemistry, 41(4), 716-717. [Link]

• Baran, P. S. Lab. (2008). Directed Metalation: A Survival Guide. The Scripps Research Institute. [Link]

• Bookser, B. How to Prepare LDA. University of Rochester. [Link]

• Wikipedia. (2023). 2-Methylpyridine. [Link]

• Master Organic Chemistry. (2018). Ortho-, Para- and Meta- Directors in Electrophilic Aromatic Substitution. [Link]

• Gros, P., Fort, Y., & Caubère, P. (2002). Lithiation of 2-heterosubstituted pyridines with BuLi-LiDMAE: evidence for regiospecificity at C-6. The Journal of organic chemistry, 67(17), 6210–6213. [Link]

Sources

• 1. Continuous‐Flow Divergent Lithiation of 2,3‐Dihalopyridines: Deprotolithiation versus Halogen Dance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. semanticscholar.org [semanticscholar.org]
• 4. sci-hub.box [sci-hub.box]
• 5. 2-Methylpyridine - Wikipedia [en.wikipedia.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. researchgate.net [researchgate.net]
• 8. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 9. How To [chem.rochester.edu]
• 10. Metalation of pyridines with nBuLi-Li-aminoalkoxide mixed aggregates: The origin of chemoselectivity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Enantioselective Synthesis of Chiral 1-(3-(Trifluoromethyl)pyridin-2-yl)propan-2-ol

This Application Note is designed for research scientists and process chemists involved in the synthesis of high-value chiral pyridine intermediates, specifically for kinase inhibitor development.

Executive Summary

The target molecule, 1-(3-(Trifluoromethyl)pyridin-2-yl)propan-2-ol , is a critical chiral building block in the synthesis of next-generation pharmaceutical agents, particularly allosteric kinase inhibitors and GPCR modulators. The presence of the trifluoromethyl (

) group at the C3 position of the pyridine ring introduces significant steric bulk and electronic modulation, enhancing metabolic stability and lipophilicity. However, this substituent also imposes steric hindrance that challenges standard enantioselective catalytic approaches.

This guide details a robust, two-stage synthetic route:

• Precursor Assembly: A reliable

  condensation followed by decarboxylation to generate the ketone intermediate.

• Asymmetric Induction: A ruthenium-catalyzed Asymmetric Transfer Hydrogenation (ATH) protocol optimized for ortho-substituted heteroaromatic ketones, delivering >95% ee.

Retrosynthetic Strategy & Logic

The synthesis is designed to avoid the use of unstable chiral starting materials. Instead, chirality is introduced at the final step via catalytic asymmetric reduction, allowing access to either (

) or ( ) enantiomers simply by switching the catalyst ligand.

Strategic Disconnections:

• C-C Bond Formation: The

  bond between the propyl chain and the pyridine ring is constructed via nucleophilic aromatic substitution ( ) on the activated 2-chloro-3-(trifluoromethyl)pyridine.

• Chiral Center: The C2 alcohol is generated from the corresponding ketone, 1-(3-(Trifluoromethyl)pyridin-2-yl)propan-2-one , using Noyori-Ikariya transfer hydrogenation.

Logical Workflow Diagram

Caption: Fig 1. Convergent synthesis workflow from commercial pyridine starting materials to the chiral alcohol target.

Detailed Experimental Protocols

Part A: Synthesis of the Ketone Precursor

Objective: Synthesis of 1-(3-(Trifluoromethyl)pyridin-2-yl)propan-2-one. Mechanism: The electron-withdrawing

group at C3 activates the C2-chlorine towards nucleophilic attack by the enolate of ethyl acetoacetate.

Materials:

• 2-Chloro-3-(trifluoromethyl)pyridine (CAS: 109919-33-9)

• Ethyl acetoacetate (1.2 equiv)

• Sodium hydride (60% dispersion in oil, 2.5 equiv)

• THF (Anhydrous)[1]

• 6M HCl

Protocol:

• Enolate Formation: To a flame-dried flask under nitrogen, add NaH (2.5 equiv) washed with hexanes to remove oil. Suspend in anhydrous THF (10 mL/g substrate). Cool to 0°C.

• Addition: Dropwise add ethyl acetoacetate (1.2 equiv). Evolution of

  gas will be vigorous. Stir at 0°C for 30 min, then warm to RT for 30 min to ensure complete enolate formation.

• Coupling: Add 2-Chloro-3-(trifluoromethyl)pyridine (1.0 equiv) dissolved in minimal THF.

• Reflux: Heat the mixture to reflux (approx. 66°C) for 12–16 hours. Monitor by TLC/LCMS for disappearance of the chloropyridine.

• Workup (Intermediate): Cool to RT. Quench carefully with sat.

  . Extract with EtOAc.[2] The crude oil contains the keto-ester intermediate.

• Decarboxylation: Dissolve the crude keto-ester in 6M HCl (5 mL/g). Heat to reflux (100°C) for 4–6 hours. This effects both ester hydrolysis and thermal decarboxylation.

• Isolation: Cool to 0°C. Neutralize carefully with NaOH or

  to pH ~8. Extract with DCM ( ). Dry over and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc gradient). The ketone is typically a pale yellow oil.

Key Technical Insight: The

group makes the pyridine ring electron-deficient, facilitating the reaction. However, it also adds steric bulk. If the reaction is sluggish, use DMSO as a co-solvent to increase the nucleophilicity of the enolate.

Part B: Enantioselective Reduction (The Core)

Objective: Conversion of the ketone to the chiral alcohol with >95% ee.[3] Method: Ru-Catalyzed Asymmetric Transfer Hydrogenation (ATH).

Why ATH? Unlike high-pressure hydrogenation, ATH uses liquid hydrogen sources (Formic acid/Triethylamine) and operates at mild pressures. The Ru-TsDPEN system is specifically privileged for heteroaromatic ketones because the "NH" effect of the ligand directs the hydride delivery while minimizing coordination of the pyridine nitrogen to the metal center [1].

Materials:

• Substrate: 1-(3-(Trifluoromethyl)pyridin-2-yl)propan-2-one

• Catalyst: RuCl(p-cymene)[(R,R)-TsDPEN] (for (S)-alcohol) or [(S,S)-TsDPEN] (for (R)-alcohol).

  • Note: The stereochemical outcome follows the empirical rule: (R,R)-ligand

    (S)-alcohol for aryl-alkyl ketones.

• Hydrogen Source: Formic acid/Triethylamine (5:2 azeotropic mixture).

• Solvent: DCM or EtOAc (DCM often gives higher ee for bulky substrates).

Protocol:

• Preparation: In a vial, dissolve the ketone (1.0 mmol) in DCM (2 mL).

• Catalyst Addition: Add the Ruthenium catalyst (0.5 – 1.0 mol%). A low loading is usually sufficient.

• H-Donor Addition: Add the Formic acid/TEA mixture (3–5 equiv of hydride).

• Reaction: Stir at Room Temperature (20–25°C). Do not heat initially; higher temperatures can erode enantioselectivity.

• Monitoring: Monitor by TLC or HPLC. Reaction is typically complete in 4–12 hours.

• Workup: Quench with water. Separate organic layer.[2][4] Wash with sat.

  to remove excess formic acid. Dry and concentrate.

• Purification: The product is often pure enough for use. If necessary, purify via silica gel chromatography (0-30% EtOAc/Hexane).

Troubleshooting the

Effect: The ortho-trifluoromethyl group creates a "steric wall." If conversion is low (<50% after 24h):

• Increase catalyst loading to 2 mol%.

• Switch solvent to DMF (polar aprotic can assist in stabilizing the transition state).

• Alternative Catalyst: Use the "tethered" Ru-catalysts (e.g., Ru-tethered-TsDPEN) which are more robust against steric hindrance [2].

Analytical Characterization & QC

Enantiomeric Excess Determination (Chiral HPLC)

To validate the protocol, you must establish a chiral HPLC method.

• Column: Daicel Chiralpak AD-H or OD-H (Amylose/Cellulose based).

• Mobile Phase: Hexane : Isopropanol (90:10 to 95:5).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm (Pyridine absorption).

• Expected Result: Baseline separation of enantiomers. The

  group usually enhances separation factors ( ) due to distinct interactions with the chiral stationary phase.

Data Summary Table

Parameter	Specification	Notes
Precursor Yield	75 - 85%	2 steps (Condensation + Decarboxylation)
Reduction Yield	> 90%	Quantitative conversion is typical
Enantiomeric Excess (ee)	> 95%	With optimized Ru-TsDPEN catalyst
Appearance	Colorless to pale yellow oil	Viscous liquid
Storage	2-8°C, Inert atmosphere	Pyridines can N-oxidize over time

Safety & Handling

• Fluorinated Compounds: While the

  group is chemically stable, thermal decomposition of fluorinated pyridines at extreme temperatures (>200°C) can release HF.

• Hydrogen Source: The Formic acid/TEA mixture releases

  gas during the reaction. Ensure the reaction vessel is vented (e.g., via a needle) to prevent pressure buildup.

• Pyridine Derivatives: Treat as potential skin irritants and sensitizers. Use gloves and work in a fume hood.

References

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes.[5] Accounts of Chemical Research, 30(2), 97–102.

• Palmer, M. J., & Wills, M. (1999). Asymmetric transfer hydrogenation of C=O and C=N bonds. Tetrahedron: Asymmetry, 10(11), 2045-2061.

• Shestopalov, A. M., et al. (2000).[6] Preparation of trifluoromethylpyridine libraries. Journal of Combinatorial Chemistry, 2(1), 24-28. (Reference for reactivity of trifluoromethyl pyridines).

• Zhu, J., et al. (2018). Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts. Molecules, 23(10), 2418. (Alternative boron-based methods).

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. chem.ucla.edu [chem.ucla.edu]
• 3. sas.rochester.edu [sas.rochester.edu]
• 4. hplc.eu [hplc.eu]
• 5. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 6. Preparation of trifluoromethylpyridine libraries - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Synthesis &amp; Handling of Reductive Amination Precursors Derived from Fluorinated Pyridyl Alcohols

Part 1: Strategic Analysis & Core Directive

Executive Summary

Fluorinated pyridine moieties are ubiquitous in modern medicinal chemistry due to their ability to modulate lipophilicity (

), metabolic stability, and basicity ( ). However, the conversion of fluorinated pyridyl alcohols into reductive amination precursors (aldehydes or ketones) presents unique synthetic challenges.

The electron-withdrawing nature of both the fluorine atom and the pyridine nitrogen renders the resulting carbonyl carbon highly electrophilic. This leads to two primary failure modes:

• Hydrate Formation: The aldehyde rapidly reacts with trace water to form a gem-diol (hydrate), which is unreactive in standard reductive amination conditions.

• Instability: High susceptibility to nucleophilic attack or polymerization during workup.

This guide details a self-validating workflow utilizing Dess-Martin Periodinane (DMP) for mild oxidation, followed by a one-pot reductive amination using Sodium Triacetoxyborohydride (STAB). This sequence minimizes isolation of the unstable carbonyl intermediate.

Part 2: Technical Background & Mechanism

The "Fluorine Effect" on Reactivity

In non-fluorinated pyridines, the aldehyde is moderately stable. When a fluorine is introduced (particularly at the C2 or C6 position relative to the carbonyl), the dipole moment and inductive withdrawal ($ -I $ effect) dramatically increase the electrophilicity of the carbonyl carbon.

• Standard Aldehyde:

  (Stable)

• Fluorinated Pyridyl Aldehyde:

  (Equilibrium shifts right).

Implication for Protocol: Strictly anhydrous conditions are required. Aqueous workups (extraction) of the aldehyde should be avoided or minimized.

Reaction Workflow Diagram

The following flowchart illustrates the critical path from alcohol to amine, highlighting decision points to prevent hydrate formation.

Figure 1: Critical workflow for processing fluorinated pyridyl alcohols. Note the QC checkpoint to detect hydrate formation before proceeding.

Part 3: Experimental Protocols

Phase 1: Oxidation of Alcohol to Aldehyde

Selection Rationale: We utilize Dess-Martin Periodinane (DMP) .[1][2][3] Unlike MnO

(which can be variable in activity) or Swern (which requires -78°C), DMP works at room temperature, is strictly anhydrous, and tolerates the basic pyridine nitrogen without over-oxidation to the carboxylic acid.

Materials:

• Substrate: (e.g., 2-fluoro-4-pyridylmethanol)

• Reagent: Dess-Martin Periodinane (1.2 equiv)[1]

• Solvent: Anhydrous Dichloromethane (DCM)

• Additive: NaHCO

  (buffer to prevent acid-catalyzed decomposition)

Protocol:

• Setup: Flame-dry a round-bottom flask and cool under

  .

• Dissolution: Dissolve the fluorinated pyridyl alcohol (1.0 equiv) in anhydrous DCM (0.1 M concentration).

• Buffering: Add solid NaHCO

  (2.0 equiv). Critical: Pyridines are basic; buffering prevents salt formation with byproducts.

• Addition: Add DMP (1.2 equiv) in one portion at 0°C.

• Reaction: Warm to Room Temperature (RT) and stir for 1–2 hours.

• Monitoring: Check TLC or LCMS.

  • Note: Aldehydes may appear as hydrates on LCMS (

    ).

• Workup (Rapid):

  • Dilute with Et

    O.

  • Quench with 1:1 mixture of sat. Na

    S O and sat. NaHCO (stir vigorously until layers clear).

  • Extract organic layer, dry over MgSO

    , filter, and concentrate without heat .

• Storage: Use immediately. Do not store >24h.

Phase 2: Reductive Amination

Selection Rationale: Sodium Triacetoxyborohydride (STAB) is the reagent of choice.[4][5] It is milder than NaCNBH

(no toxic cyanide) and, crucially, it reduces imines faster than aldehydes. This allows for a "One-Pot" procedure where the unstable fluorinated aldehyde is consumed as it forms the imine.

Protocol:

• Mixing: In a vial, dissolve the freshly prepared aldehyde (1.0 equiv) in 1,2-Dichloroethane (DCE).

  • Why DCE? Reaction rates are typically faster in DCE than THF or DCM for STAB reductions.

• Amine Addition: Add the amine (1.1 equiv).

• Catalysis: Add Acetic Acid (AcOH, 1.0–2.0 equiv).

  • Mechanism:[4][6][7][8][9][10] AcOH catalyzes the formation of the iminium ion, which is the species actually reduced by STAB.

• Reduction: Add NaBH(OAc)

  (STAB, 1.4 equiv) in one portion.

• Timecourse: Stir at RT for 2–16 hours.

• Quench: Quench with sat. NaHCO

  (gas evolution will occur). Extract with DCM or EtOAc.[3]

Part 4: Data Analysis & Troubleshooting

Comparative Oxidant Performance

The following table summarizes why DMP is the preferred method for this specific class of compounds.

Method	Conditions	Suitability for Fluorinated Pyridines	Key Risk
Dess-Martin (DMP)	DCM, RT, Neutral	High	Cost; Explosive residue if dried completely.
Swern	DMSO, Oxalyl Chloride, -78°C	Moderate	Pyridine nitrogen can interfere; Odor.
MnO	DCM/CHCl , Reflux	Low-Moderate	Requires "activated" reagent; often fails on electron-deficient rings.
PCC/PDC	DCM	Low	Difficult workup; Chromium toxicity; Acidic nature degrades product.

Troubleshooting the "Hydrate Trap"

If your yield is low, the aldehyde likely formed a hydrate.

• Symptom: NMR shows no aldehyde proton (~10 ppm) but shows a broad singlet/doublet at ~5.5–6.5 ppm (methine of gem-diol).

• Fix:

  • Dissolve the hydrate in Toluene.

  • Add activated 3A Molecular Sieves.

  • Reflux for 30 mins (Dean-Stark trap if scale allows).

  • Proceed immediately to reductive amination.

Part 5: Mechanistic Visualization

The following diagram details the molecular mechanism of the reductive amination, highlighting the selectivity of STAB.

Figure 2: Mechanistic pathway. STAB selectively reduces the Iminium ion over the Aldehyde, preventing side-product formation.

References

• Dess, D. B.; Martin, J. C. "Readily accessible 12-I-5 oxidant for the conversion of primary and secondary alcohols to aldehydes and ketones." J. Org.[11][12][13] Chem.1983 , 48, 4155–4156.

• Abdel-Magid, A. F.; Carson, K. G.; Harris, B. D.; Maryanoff, C. A.; Shah, R. D. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." J. Org.[11][13] Chem.1996 , 61, 3849–3862.[11][13]

• Tojo, G.; Fernandez, M. Oxidation of Alcohols to Aldehydes and Ketones: A Guide to Current Common Practice; Springer Science & Business Media, 2006 .

• Meanwell, N. A. "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Pharmacophores and Metabolic Soft Spots." J. Med. Chem.2018 , 61, 5822–5880.

Sources

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. ekwan.github.io [ekwan.github.io]
• 4. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Dess-Martin Oxidation [organic-chemistry.org]
• 7. Frontiers | Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction [frontiersin.org]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]
• 9. β-Selective Reductive Coupling of Alkenylpyridines with Aldehydes and Imines via Synergistic Lewis Acid/Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Direct Access to β-Fluorinated Aldehydes via Nitrite-Modified Wacker Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 12. Aldehyde synthesis by oxidation of alcohols and rearrangements [organic-chemistry.org]
• 13. Sodium triacetoxyborohydride [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: 2-Picoline Lateral Lithiation &amp; Epoxide Opening

This is a technical support guide designed for researchers optimizing the nucleophilic ring-opening of epoxides using 2-picolyl anions.

Topic: Optimization of 2-Picolyl Anion Nucleophilic Substitution on Epoxides Document ID: TSC-PIC-EPOX-001 Status: Active Target Audience: Medicinal Chemists, Process Chemists

Core Protocol & Mechanistic Insight

The reaction between 2-picoline (2-methylpyridine) and an epoxide is a classic C-C bond formation strategy used to synthesize homopicolylic alcohols (e.g., precursors to indolizines or pharmaceutical scaffolds). However, the reaction often suffers from low yields (30–50%) due to the high basicity of the lithiated intermediate relative to its nucleophilicity.

The "Red Solution" Baseline (Standard Lithiation)

The standard protocol involves deprotonating 2-picoline with

-BuLi or LDA in THF at -78°C to generate the deep red/orange 2-picolyllithium species, followed by the addition of the epoxide.

Why this fails:

• Proton Transfer (Quenching): Epoxides with

  -protons are susceptible to deprotonation by the highly basic 2-picolyllithium. This converts the epoxide into an allylic alkoxide (via E2 elimination) and quenches your nucleophile, returning starting material.

• Aggregation: Organolithium species form stable aggregates (dimers/tetramers) in THF, reducing the concentration of the reactive monomeric species.

• Poor Electrophilicity: Sterically hindered epoxides react sluggishly, allowing side reactions to dominate.

Optimization Modules (The "Fixes")

To improve yield, you must decouple basicity from nucleophilicity or activate the electrophile. Choose the module that fits your reagents.

Module A: The Organocerium Method (Recommended for High Yield)

Best for: Substrates with acidic

-protons; preventing proton transfer. Mechanism: Transmetallation from Lithium to Cerium ( ) creates a species that is more nucleophilic but less basic .

Protocol:

• Dry

  : This is critical. Heat at 140°C under high vacuum for 2 hours until a fine white powder forms.

• Slurry: Suspend dry

  (1.5 equiv) in THF and stir at RT for 2 hours (ultrasound helps).

• Lithiate: In a separate flask, generate 2-picolyllithium (

  -BuLi + 2-picoline, -78°C, 30 min).

• Transmetallate: Cannulate the red picolyllithium solution into the

  slurry at -78°C. Stir for 30 min. The color may change to yellow/brown.

• Addition: Add the epoxide (dissolved in THF) to the organocerium reagent.

• Warm: Allow to warm slowly to RT over 4 hours.

Module B: The Lewis Acid Catalysis ( )

Best for: Sterically hindered epoxides; rapid reaction times. Mechanism: The Lewis acid coordinates to the epoxide oxygen, increasing ring strain and electrophilicity, allowing the reaction to proceed at lower temperatures before proton transfer can occur.

Protocol (The "Yamaguchi" Variant): Note: Direct mixing of R-Li and

is generally contraindicated for alkyl lithiums, but specific protocols exist. The safest high-yield variation for picolines involves activating the epoxide.

• Lithiate: Generate 2-picolyllithium (THF, -78°C).

• Pre-mix Electrophile: In a separate flask, mix the Epoxide (1.0 equiv) and

  (1.1 equiv) in THF at -78°C.

• Addition: Slowly cannulate the Lithiated Picoline into the Epoxide/

  mixture.

  • Why this order? Adding the nucleophile to the activated electrophile ensures the epoxide is always in excess relative to the base locally, favoring

    over deprotonation.

Visualization of Pathways

The following diagram illustrates the competing pathways and how the Organocerium or Lewis Acid modifications steer the reaction toward the desired product.

Caption: Figure 1. Competing reaction pathways. Path A dominates with standard lithiation. Modifiers (CeCl3 or BF3) suppress Path A and accelerate Path B.

Troubleshooting & FAQs

Symptom: Recovery of Starting Material (Picoline)

Q: I see the red anion form, but after adding the epoxide and working up, I only recover 2-picoline and the epoxide (or its degradation products). A: This is the classic "Basicity vs. Nucleophilicity" trap.

• Diagnosis: Your anion acted as a base.[1][2] It deprotonated the epoxide (or trace water), quenching the lithium species.

• Fix: Switch to Module A (Organocerium) . The Cerium species is far less basic and will not deprotonate the epoxide, forcing the nucleophilic attack.

Symptom: Polymerization / Gunk

Q: Upon adding

, the reaction turned into a viscous gel. A: can initiate cationic polymerization of epoxides if the nucleophile is not immediately available or if the temperature rises too fast.

• Fix: Ensure the reaction is at -78°C strictly during the mixing of

  and epoxide. Do not allow the "activated epoxide" solution to sit for long periods before adding the nucleophile.

Symptom: Low Regioselectivity

Q: I am getting a mixture of attack at the terminal and internal carbons. A: 2-picolyllithium is bulky.

• Standard: Usually attacks the least substituted carbon (steric control).

• With Lewis Acid: Can shift attack toward the more substituted carbon (electronic/carbocation control), especially with styrene oxide derivatives.

• Fix: If you need strict terminal attack, avoid strong Lewis acids. Use the Organocerium method (Module A), which retains strict steric control (

  -like) regioselectivity.

Data Comparison Table

Variable	Standard Lithiation ( )	Organocerium ( )	Lewis Acid ( )
Reagent	-BuLi	-BuLi +	-BuLi +
Basicity	High (Problematic)	Low (Ideal)	High (of anion)
Nucleophilicity	Moderate	High	Moderate
Epoxide Activation	None	Low	High
Typical Yield	30–50%	75–90%	50–70%
Reaction Time	4–12 Hours	2–4 Hours	< 1 Hour

References

• Lateral Lithiation Mechanism

  • Gschwend, H. W., & Rodriguez, H. R. (1979). Heteroatom-Facilitated Lithiations. Organic Reactions.[3][4][5][6][7][8][9][10]

• Organocerium Optimization (Imamoto Reagent)

  • Imamoto, T., et al. (1984). Carbon-Carbon Bond Forming Reactions Using Cerium Metal or Organocerium Reagents. Journal of the American Chemical Society.

• Lewis Acid Catalysis (Yamaguchi Method)

  • Yamaguchi, M., et al. (1995). Alkynyl Boronates: Synthesis and Reaction with Epoxides. The Journal of Organic Chemistry.

• Regioselectivity in Epoxide Opening

  • Hodgson, D. M., et al. (2007).[4][11] The Reactivity of Epoxides with Lithium 2,2,6,6-Tetramethylpiperidide. The Journal of Organic Chemistry.

Sources

• 1. youtube.com [youtube.com]
• 2. acs.org [acs.org]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. The reactivity of epoxides with lithium 2,2,6,6-tetramethylpiperidide in combination with organolithiums or grignard reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. jsynthchem.com [jsynthchem.com]
• 6. jsynthchem.com [jsynthchem.com]
• 7. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 8. BF3·Et2O Mediated Cascade Cyclizations: Synthesis of Schweinfurthins F and G - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. sites.wp.odu.edu [sites.wp.odu.edu]
• 11. The Reactivity of Epoxides with Lithium 2,2,6,6-Tetramethylpiperidide in Combination with Organolithiums or Grignard Reagents [organic-chemistry.org]

Technical Support Center: Purification of 1-(3-(Trifluoromethyl)pyridin-2-yl)propan-2-ol

The following technical guide addresses the purification of 1-(3-(Trifluoromethyl)pyridin-2-yl)propan-2-ol . This response is structured as a Tier-3 Technical Support resource, designed for researchers requiring high-purity isolation of this specific fluorinated pyridine derivative.

[1]

Chemical Profile & Critical Properties

Before initiating purification, it is vital to understand how the trifluoromethyl (

) group alters the physicochemical behavior of the pyridine ring.

Property	Value / Characteristic	Implications for Purification
Structure	2-alkyl-3-trifluoromethylpyridine core with a secondary alcohol	Amphiphilic : Soluble in mid-polarity organics (DCM, EtOAc) and aqueous acid.[1]
Basicity (pKa)	~2.2 – 2.6 (Estimated)	CRITICAL : The electron-withdrawing group drastically lowers the basicity of the pyridine nitrogen (Pyridine pKa 5.2). Standard "weak acid" washes (pH 4-5) will fail to protonate/extract this compound.[1]
H-Bonding	Donor (OH) & Acceptor (N)	High affinity for silica silanols, leading to severe tailing during chromatography without modifiers.[1]
Stability	Sensitive to strong acid/heat	Potential for acid-catalyzed dehydration to the conjugated alkene (1-(3-(trifluoromethyl)pyridin-2-yl)prop-1-ene).[1]

Troubleshooting Guide: Isolation & Purification

Issue A: "I tried an acid-base extraction, but I lost my product in the organic layer."

Diagnosis: The

group reduces the pyridine's basicity. Explanation: Standard protocols often use 10% citric acid or 1M HCl for extraction.[1] While 1M HCl (pH < 1) should protonate the pyridine, the equilibrium is less favorable than with non-fluorinated pyridines. If the aqueous phase volume is too low or the pH isn't sufficiently acidic, the compound remains in the organic phase (DCM/EtOAc). Conversely, if you use strong acid and heat, you risk dehydration.

Protocol 1: The "Cold-pH-Swing" Extraction Use this method to remove neutral organic impurities.[1]

• Dissolution: Dissolve crude mixture in EtOAc (avoid DCM if possible to prevent emulsions).

• Extraction (Forward): Cool the mixture to 0°C. Extract with 2.0 M HCl (3 x Vol). Check aqueous pH; it must be < 1.[1]

  • Note: The product moves to the Aqueous phase. Neutral impurities remain in Organics.[1]

• Wash: Wash the combined aqueous acidic layer with a small portion of ether/hexanes to remove entrained neutrals.

• Neutralization (Reverse):

  • Keep it cold (0-5°C).

  • Slowly basify the aqueous layer to pH 8-9 using saturated

    or 2M NaOH.[1]

  • Warning: Do not overshoot to pH 14; extreme base can degrade the

    group or the alcohol over time.

• Recovery: Extract the cloudy aqueous mixture with DCM (3 x Vol). Dry over

  and concentrate.

Issue B: "My column chromatography shows severe tailing/streaking."

Diagnosis: Silanol interaction.[1] Explanation: The secondary alcohol and the pyridine nitrogen both interact with acidic silanol groups on silica gel. The

group makes the nitrogen less sticky, but the alcohol dominates the interaction, causing band broadening.

Protocol 2: The "Amine-Modified" Flash Chromatography Standard Hexane/EtOAc gradients often fail.[1] Switch to these systems.

Option 1: The DCM/MeOH/Ammonia System (Preferred for Polar Impurities)

• Mobile Phase A: DCM

• Mobile Phase B: 10% MeOH in DCM containing 1%

  (aq) or 1% Triethylamine (TEA) .[1]

• Gradient: 0% B

  30% B.

• Why: Ammonia/TEA blocks silanol sites, sharpening the peak.

Option 2: The "Buffered" Hexane/EtOAc System

• Mobile Phase: Hexanes / Ethyl Acetate + 1% Triethylamine .[1]

• Pre-treatment: Flush the silica column with 3 column volumes (CV) of Hexanes + 5% TEA, then equilibrate with starting mobile phase.

• Why: Pre-saturating the column ensures the first few grams of silica don't irreversibly bind your product.

Issue C: "The product is an oil and contains solvent residues."

Diagnosis: Inability to crystallize.[1] Explanation: The propyl chain and

group disrupt crystal packing. High-vacuum distillation is the best polishing step.[1]

Protocol 3: Kugelrohr Distillation

• Setup: Place the semi-pure oil in a Kugelrohr bulb.

• Vacuum: Apply high vacuum (< 0.5 mmHg ).

• Temperature: Slowly ramp temperature.

  • Volatiles: 25°C – 60°C (Remove residual solvents).[1]

  • Product Fraction: Expect distillation around 100°C – 125°C (at 0.5 mmHg).

  • Observation: The product should distill as a clear, colorless oil. If it turns yellow/brown, stop heating (decomposition).

Decision Logic & Workflow

The following diagram illustrates the decision process for purifying the crude reaction mixture.

Caption: Workflow logic for selecting the appropriate purification module based on impurity profile.

Frequently Asked Questions (FAQs)

Q1: Can I use automated reverse-phase (C18) chromatography? A: Yes, and it is often superior to normal phase for pyridine derivatives.

• Conditions: Water/Acetonitrile gradient with 0.1% Formic Acid or 0.1% Ammonium Bicarbonate .[1]

• Note: Under acidic conditions (Formic acid), the pyridine is protonated and elutes earlier. Under basic conditions (Bicarb), it is neutral and retains longer. Basic pH (7-8) usually provides better peak shape for basic drugs.[1]

Q2: The product turned dark red after sitting on the bench. Why? A: Pyridines, especially electron-deficient ones, are prone to N-oxidation or photo-degradation over time.[1]

• Fix: Store the purified oil under Argon/Nitrogen at -20°C. If discoloration occurs, a quick filtration through a short plug of basic alumina (using EtOAc) usually removes the colored impurities.

Q3: How do I confirm the structure? The NMR is confusing. A: The

group couples to ring carbons and sometimes protons.

• 19F NMR: You should see a clean singlet (or doublet if coupling to H) around -60 to -65 ppm.[1] This is the best purity check.

• 1H NMR: Look for the characteristic pyridine protons. The 3-position substituent often distorts the typical splitting pattern of the 4, 5, and 6 protons.

References

• Basicity of Trifluoromethylpyridines

  • Journal of the Chemical Society, Perkin Transactions 1, 1996. "Synthesis of a series of trifluoromethylazoles and determination of pKa...". The study highlights that trifluoromethyl substitution significantly lowers pKa values of heterocycles, often into the 1.0–3.0 range.

• Chromatographic Separation of Pyridine Derivatives

  • ChemicalBook, "2-(Pyridin-3-yl)propan-2-ol synthesis".[1][2] Describes purification using ether-petroleum ether-triethylamine (30:10:1), validating the necessity of amine additives for these substrates.

• General Synthesis & Handling of Trifluoromethylpyridines

  • Research Outreach, "Trifluoromethylpyridine: Its chemistry and applications".

• Distillation of Pyridine Oils

  • Organic Syntheses, Procedure for [Ir{dF(CF3)ppy}2(dtbbpy)]PF6. Mentions purification of trifluoromethylpyridine intermediates via silica gel and crystallization, providing context for solubility and handling.

  • [1]

Sources

• 1. 1-(3-Trifluoromethylphenyl)-2-propanol | C10H11F3O | CID 150791 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-(Pyridin-3-yl)propan-2-ol synthesis - chemicalbook [chemicalbook.com]

Optimizing temperature for reaction of pyridyl lithium with propylene oxide

Technical Support Center: Pyridyl Lithium & Propylene Oxide Reaction Optimization

Introduction

Welcome to the Organometallic Reaction Optimization Center. You are accessing the technical guide for Protocol ID: PyLi-PO-001 . This document addresses the kinetic and thermodynamic challenges of coupling pyridyl lithium species (specifically 2-pyridyllithium, though applicable to 3- and 4-isomers) with propylene oxide.

The Core Challenge: This reaction is a "race against time" governed by two competing thermal thresholds:

• The Decomposition Threshold: Pyridyl lithium species are thermally fragile (prone to dimerization/rearrangement) above -60°C .

• The Activation Threshold: Propylene oxide ring-opening by organolithiums is kinetically sluggish at -78°C , often requiring temperatures > -20°C to proceed at a useful rate.

This guide provides the "Goldilocks" protocol to navigate this narrow thermal window.

Module 1: The Stability-Reactivity Paradox

Q: Why does my yield plummet if I let the lithiation step warm up, even slightly?

A: Pyridyl lithium species, particularly 2-pyridyllithium , are inherently unstable due to the inductive effect of the nitrogen atom, which makes the C-Li bond highly polarized but also susceptible to nucleophilic attack on the pyridine ring itself.

• Mechanism of Failure: Above -60°C, 2-pyridyllithium undergoes a bimolecular decomposition. One molecule of 2-pyridyllithium acts as a nucleophile attacking a second molecule, leading to the formation of 2,2'-bipyridine and lithium hydride/polymerization byproducts.

• Diagnostic: If your crude NMR shows significant bipyridine signals or your reaction mixture turns from a clear deep red/orange to a muddy brown/black sludge before epoxide addition, you have exceeded the decomposition threshold.

Q: Why can't I just run the whole reaction at -78°C to be safe?

A: You can, but the conversion will likely be <10%. Propylene oxide is a strained ring, but it is not a highly electrophilic carbonyl (like an aldehyde). The activation energy required to break the C-O bond is significant. At -78°C, the rate of nucleophilic attack is often slower than the rate of adventitious quenching or degradation over long periods.

Module 2: The "Slow-Ramp" Optimization Protocol

Objective: Maximize C-C bond formation while minimizing bipyridine formation.

Visual Workflow: The Thermal Corridor

Caption: The "Slow-Ramp" strategy balances kinetic activation against thermal decomposition.

Step-by-Step Protocol

• Solvent Preparation: Use anhydrous THF (Tetrahydrofuran) or Et₂O. THF is preferred for solubility, but Et₂O sometimes stabilizes the Li-species better.

• Lithiation (-78°C):

  • Cool Halopyridine (usually 2-bromopyridine) in THF to -78°C .

  • Add n-BuLi (or t-BuLi for iodine exchange) dropwise.

  • Wait: Stir for 30–45 mins.

  • Checkpoint: Solution should be deep red/orange. If brown, your temp control failed.

• Epoxide Addition (-78°C):

  • Add Propylene Oxide (1.2 – 1.5 equiv) neat or in minimal THF.

  • Note: Adding Lewis acids (like

    ) directly to the organolithium is NOT recommended as it forms "ate" complexes that alter reactivity.

• The Critical Ramp:

  • Do not remove the bath immediately.

  • Allow the bath to warm slowly (natural warming) from -78°C to -20°C over 2–3 hours .

  • Why? As the temp rises, the reaction rate increases. By the time the mixture reaches -40°C (where Py-Li becomes unstable), the concentration of Py-Li should be depleted because it has reacted with the epoxide.

• Quench:

  • Quench with saturated

    once the internal temp reaches -10°C or 0°C.

Module 3: Troubleshooting Guide

Data Table: Temperature vs. Outcome

Temperature Conditions	Primary Outcome	Impurity Profile	Recommendation
Constant -78°C	< 15% Yield	Recovered Starting Material	System too cold. Use "Slow Ramp" or add Lewis Acid pre-complexed to epoxide (advanced).
Rapid Warm to RT	< 30% Yield	Bipyridines, Oligomers	Warming was too fast. Py-Li decomposed before finding the epoxide.
-78°C -20°C (3 hrs)	> 75% Yield	Minimal	Optimal Protocol.
-40°C Generation	0% Yield	Complex Mixture	Never generate 2-PyLi above -60°C.

FAQ: Specific Failure Modes

Q: I see the product, but the regioselectivity is wrong (attack at the substituted carbon). A: This is rare for simple organolithiums (which favor

-like attack at the less hindered carbon), but can happen if the temperature is too high, promoting an -like character, or if the pyridine nitrogen coordinates to the lithium, directing the attack.

• Fix: Ensure the reaction stays below -20°C. Switch solvent to non-polar (Toluene/Hexane) with TMEDA to break aggregates, though this might reduce overall yield.

Q: The reaction solidifies at -78°C. A: You are likely using too much Hexane (from the BuLi bottle) relative to THF.

• Fix: Increase the THF ratio. The reaction requires solvation of the lithium species to proceed.

Q: Can I use

to speed it up? A: Proceed with caution. Mixing R-Li and generates Lithium Trifluoroborate "ate" complexes ( ). These can be nucleophilic, but the mechanism changes.

• Alternative Strategy: If the standard protocol fails, consider Transmetallation . Add

  or at -78°C to convert Py-Li to Py-ZnCl or Py-MgCl. These species are thermally stable at room temperature and can be reacted with propylene oxide (often requiring a catalyst like CuI for the Zinc reagent).

Module 4: Transmetallation (The "Safety Net")

If the temperature ramp is too difficult to control in your specific reactor, switch to a Magnesium intermediate.

Caption: Transmetallation to Magnesium bypasses the thermal instability of the Lithium species.

References

• Clayden, J. (2002). Organolithiums: Selectivity for Synthesis. Pergamon.

• Gribble, G. W. (2009). Lithiation of Pyridines and Quinolines. In Heterocyclic Scaffolds II. Springer.

• Schlosser, M. (2005). Organometallics in Synthesis: A Manual. Wiley. (Detailed protocols on "superbases" and temperature management).

• Eis, M. J., Wrobel, J. E., & Ganem, B. (1984). BF3-catalyzed organocopper reactions with epoxides. Journal of the American Chemical Society, 106(12), 3693–3694. (Reference for Lewis Acid assisted epoxide opening mechanics).

Technical Support Center: Navigating the Solubility Challenges of Trifluoromethylpyridine Intermediates

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides practical, in-depth solutions to the common solubility issues encountered with trifluoromethylpyridine intermediates in aqueous media. As you navigate your experimental workflows, this resource is designed to offer not just protocols, but a deeper understanding of the chemical principles at play, empowering you to make informed decisions and troubleshoot effectively.

Frequently Asked Questions (FAQs)

Q1: Why are my trifluoromethylpyridine intermediates poorly soluble in water?

The low aqueous solubility of many trifluoromethylpyridine intermediates stems from a combination of their molecular structure and the physicochemical properties imparted by the trifluoromethyl (-CF3) group.[1]

• Increased Lipophilicity: The trifluoromethyl group is significantly more lipophilic than a hydrogen atom, which increases the overall nonpolar character of the molecule.[2][3] This heightened lipophilicity leads to unfavorable interactions with polar water molecules, causing the compound to resist dissolution.

• Strong Crystal Lattice Energy: The planar structure of the pyridine ring can lead to strong intermolecular forces in the solid state, resulting in a high crystal lattice energy.[4] This energy barrier must be overcome for the compound to dissolve, a process that is often energetically unfavorable in water.

• Electron-Withdrawing Effects: The potent electron-withdrawing nature of the trifluoromethyl group reduces the basicity of the pyridine nitrogen.[5] This makes it more difficult to protonate the nitrogen to form a more soluble salt, a common strategy for increasing the solubility of basic compounds.[4]

For example, compounds like 2-Chloro-5-trifluoromethylpyridine are noted to be insoluble in water while being soluble in organic solvents such as chloroform and ether.[6] Similarly, 2-Fluoro-6-(trifluoromethyl)pyridine has low solubility in water but good solubility in organic solvents.[5]

Q2: My compound has precipitated out of my aqueous buffer. What are the initial troubleshooting steps?

Precipitation indicates that your solution is supersaturated and thermodynamically unstable. Here are the immediate steps to consider:

• pH Adjustment: The pyridine nitrogen, although weakly basic, can be protonated at an acidic pH. This protonation introduces a positive charge, significantly enhancing the molecule's interaction with polar water molecules and thereby increasing its aqueous solubility.[4][]

• Introduction of a Co-solvent: Adding a water-miscible organic solvent can disrupt the hydrogen-bonding network of water, reducing its polarity and making it a more favorable environment for your less polar intermediate.[4][8]

• Temperature Control: Gently warming the solution can sometimes provide the necessary energy to redissolve the precipitate. However, exercise caution as elevated temperatures can potentially lead to compound degradation.[4]

Q3: What are some effective, field-proven strategies to systematically improve the solubility of my trifluoromethylpyridine intermediates for in vitro and in vivo studies?

Several strategies can be employed to enhance the solubility of these challenging compounds. The optimal approach will depend on the specific intermediate and the requirements of your experiment.

• pH Modification: Creating a pH-solubility profile is a fundamental first step. By systematically measuring the solubility of your compound across a range of pH values, you can identify the optimal pH for dissolution.[9]

• Co-solvency: This is a widely used and effective technique. By preparing a concentrated stock solution in a suitable organic solvent (e.g., DMSO, ethanol) and then diluting it into your aqueous buffer, you can often achieve the desired final concentration without precipitation.[4][10]

• Use of Surfactants: Surfactants form micelles that can encapsulate hydrophobic molecules, effectively increasing their apparent solubility in aqueous solutions.[9][11]

• Formulation with Polymers: For more challenging compounds, encapsulation within a polymer matrix can dramatically increase aqueous solubility. This is a common strategy in drug development to improve the bioavailability of poorly soluble active pharmaceutical ingredients (APIs).[12][13]

• Particle Size Reduction: Techniques like micronization or nanosizing increase the surface area of the solid compound, which can lead to a faster dissolution rate.[14][15]

Below is a decision tree to guide your selection of an appropriate solubility enhancement strategy.

Decision tree for selecting a solubility enhancement strategy.

Troubleshooting Guides & Protocols

Issue: My trifluoromethylpyridine intermediate is insoluble in neutral aqueous buffers (e.g., PBS pH 7.4).

Causality: At neutral pH, the pyridine nitrogen is not sufficiently protonated to enhance aqueous solubility. The molecule's lipophilicity, driven by the trifluoromethyl group, dominates its behavior, leading to poor interaction with water.[4][5]

Troubleshooting Protocol: pH-Solubility Profile

This protocol will help you determine the optimal pH for dissolving your compound.

Materials:

• Your trifluoromethylpyridine intermediate

• A series of aqueous buffers with varying pH (e.g., citrate buffers for pH 3-6, phosphate buffers for pH 6-8)

• Suitable organic solvent for stock solution (e.g., DMSO)

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

• Analytical method for quantification (e.g., HPLC-UV)

Procedure:

• Prepare a concentrated stock solution of your compound in the chosen organic solvent (e.g., 10 mg/mL in DMSO).

• In separate microcentrifuge tubes, add a fixed volume of each aqueous buffer (e.g., 980 µL).

• Add a small volume of your stock solution to each buffer to achieve a consistent final concentration (e.g., 20 µL to reach 200 µg/mL with 2% DMSO).[4]

• Vortex each tube vigorously for 1 minute.

• Allow the tubes to equilibrate at room temperature for a set period (e.g., 1 hour), observing for any precipitation.

• For a quantitative analysis, centrifuge the tubes to pellet any undissolved compound.

• Carefully collect the supernatant and measure the concentration of the dissolved compound using your analytical method.

• Plot the measured solubility against the pH of the buffers to generate a pH-solubility profile.

Expected Outcome: You will likely observe a significant increase in solubility at lower pH values where the pyridine nitrogen is protonated.

Issue: My compound precipitates when I dilute my DMSO stock solution into an aqueous buffer.

Causality: This is a common issue related to kinetic versus thermodynamic solubility. When you dilute the highly concentrated DMSO stock, you can create a temporary, supersaturated aqueous solution (kinetic solubility). Over time, this unstable state resolves as the compound precipitates to reach its true, lower thermodynamic solubility.[9]

Troubleshooting Protocol: Co-solvent Titration

This protocol helps you find the minimum co-solvent concentration required to maintain your compound's solubility.

Materials:

• Your trifluoromethylpyridine intermediate

• DMSO (or other suitable co-solvent)

• Your primary aqueous buffer

• Microcentrifuge tubes or a 96-well plate

• Multichannel pipette (optional)

Procedure:

• Prepare a high-concentration stock solution of your compound in DMSO (e.g., 20 mM).

• In a series of tubes or wells, prepare different ratios of co-solvent to aqueous buffer. For example, you can create a gradient of final DMSO concentrations (e.g., 0.5%, 1%, 2%, 5%, 10%).

• Add your compound to each co-solvent/buffer mixture to achieve the desired final concentration.

• Mix thoroughly and observe for precipitation immediately and after a defined period (e.g., 1, 4, and 24 hours).

• The lowest concentration of co-solvent that prevents precipitation for the desired duration is your optimal working concentration.

Data Presentation:

Final DMSO Concentration (%)	Observation (Immediate)	Observation (1 hour)	Observation (24 hours)
0.5	Precipitate	Heavy Precipitate	Heavy Precipitate
1.0	Clear	Light Precipitate	Moderate Precipitate
2.0	Clear	Clear	Light Precipitate
5.0	Clear	Clear	Clear
10.0	Clear	Clear	Clear

Workflow Diagram:

Workflow for co-solvent optimization.

References

• National Institutes of Health. (2018, January 11). Investigation into Improving the Aqueous Solubility of the Thieno[2,3-b]pyridine Anti-Proliferative Agents. Retrieved from [Link]

• IJSAT. (2025, May 24). Recent Advancements in Pyridine Derivatives as Anticancer Agents. Retrieved from [Link]

• MDPI. (2025, July 18). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Retrieved from [Link]

• Jubilant Ingrevia. (n.d.). 2,3-Dichloro-5-(trifluoromethyl)pyridine Safety Data Sheet. Retrieved from [Link]

• Huimeng Bio-tech. (n.d.). 2-Fluoro-6-(trifluoromethyl)pyridine (FTF). Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 23). The Impact of Fluorine Chemistry: Trifluoromethylpyridines in Modern Science. Retrieved from [Link]

• Research Outreach. (2023, November 8). Trifluoromethylpyridine: Its chemistry and applications. Retrieved from [Link]

• ACS Publications. (2011, February 23). Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry | Journal of Medicinal Chemistry. Retrieved from [Link]

• Huimeng Bio-tech. (n.d.). 2,3-Dichloro-5-(trifluoromethyl)pyridine, DCTF Chemical. Retrieved from [Link]

• Drug Discovery Online. (2023, December 18). 4 Strategies To Formulate Poorly Soluble APIs. Retrieved from [Link]

• PubChem. (n.d.). 4-(Trifluoromethyl)pyridine. Retrieved from [Link]

• PubMed. (n.d.). When is a trifluoromethyl group more lipophilic than a methyl group? Partition coefficients and selected chemical shifts of aliphatic alcohols and trifluoroalcohols. Retrieved from [Link]

• Dr. Reddy's. (n.d.). Formulation Development Strategies for Poorly Soluble Pharma APIs. Retrieved from [Link]

• American Pharmaceutical Review. (2010, October 1). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). Retrieved from [Link]

• MDPI. (2022, August 13). Improving Aqueous Solubility and In Vitro Pharmacokinetic Properties of the 3-Nitroimidazo[1,2-a]pyridine Antileishmanial Pharmacophore. Retrieved from [Link]

• Beilstein Journals. (2008, April 29). Trifluoromethyl ethers – synthesis and properties of an unusual substituent. Retrieved from [Link]

• Wanfang Data. (n.d.). 2 - chloro -5 - (trifluoromethyl) pyridine research. Retrieved from [Link]

• Asian Journal of Chemistry. (n.d.). Synthesis, Characterization and Crystal Structure of 2,3,6-Trichloro-5-(trichloromethyl)pyridine. Retrieved from [Link]

• ACS Publications. (n.d.). Positional effects of a trifluoromethyl group on the aggregation of azo dyes in aqueous solutions | The Journal of Physical Chemistry. Retrieved from [Link]

• Wiley Online Library. (n.d.). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference. Retrieved from [Link]

• Google Patents. (n.d.). CN104610137A - Synthesis methods of 2-chloro-5-trichloromethylpyridine and 2-chloro-5-trifluoromethylpyridine.

• ResearchGate. (2025, July 8). (PDF) Formulation strategies for poorly soluble drugs. Retrieved from [Link]

• RSC Publishing. (n.d.). Solubility of fluorinated compounds in a range of ionic liquids. Cloud-point temperature dependence on composition and pressure. Retrieved from [Link]

• SciSpace. (n.d.). Solubility of 2-Chloro-3-(trifluoromethyl)pyridine and Correlation with the Polarity in Organic Solvents. Retrieved from [Link]

• PMC. (n.d.). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Retrieved from [Link]

• PMC. (n.d.). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference. Retrieved from [Link]

• Wikipedia. (n.d.). Pyridine. Retrieved from [Link]

• SlidePlayer. (n.d.). Containning Functional Groups & The Many Roles for Fluorine in Medicinal Chemistry. Retrieved from [Link]

• ACS Publications. (2020, September 18). Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation | ACS Catalysis. Retrieved from [Link]

• ResearchGate. (2025, October 17). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference. Retrieved from [Link]

• MDPI. (2024, April 9). Solvent Replacement Strategies for Processing Pharmaceuticals and Bio-Related Compounds—A Review. Retrieved from [Link]

• ResearchGate. (n.d.). Solubilization by cosolvents. Establishing useful constants for the log-linear model. Retrieved from [Link]

Sources

• 1. Trifluoromethylpyridine: Its chemistry and applications [researchoutreach.org]
• 2. mdpi.com [mdpi.com]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 2-Fluoro-6-(trifluoromethyl)pyridine - Huimeng Bio-tech [huimengchem.cn]
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• 10. researchgate.net [researchgate.net]
• 11. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 12. Investigation into Improving the Aqueous Solubility of the Thieno[2,3-b]pyridine Anti-Proliferative Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ijsat.org [ijsat.org]
• 14. 4 Strategies To Formulate Poorly Soluble APIs [drugdiscoveryonline.com]
• 15. Formulation Strategies for Poorly Soluble APIs | Article | Dr. Reddy’s [api.drreddys.com]

Technical Support Center: Stability of 3-Trifluoromethyl Group Under Strong Basic Conditions

Welcome to the Advanced Synthesis Support Module. Topic: Stability & Reactivity of 3-Trifluoromethyl (

) Groups in Aromatic/Heteroaromatic Systems. Target Audience: Medicinal Chemists, Process Chemists, and R&D Scientists.

Part 1: Core Directive (The Stability Matrix)

The stability of a 3-trifluoromethyl group (

)—particularly on electron-deficient rings like pyridine—is not binary. It is a function of base nucleophilicity , temperature , and counter-ion coordination .

While the

bond is one of the strongest in organic chemistry ( 110 kcal/mol), the group activates the aromatic ring, creating specific vulnerabilities under basic conditions.

The Three Failure Modes

• Hydrolysis (

  ): Occurs with aqueous hydroxide at elevated temperatures. The electron-deficient ring facilitates nucleophilic attack, leading to a trihalomethyl intermediate that hydrolyzes to a carboxylic acid.

• Defluoroalkylation/Elimination: Occurs with organolithiums (e.g.,

  ) at temperatures above -78°C. The group acts as a leaving group (fluoride elimination) after ring metallation, often leading to reactive pyridyne intermediates or complex mixtures.

• Nucleophilic Aromatic Substitution (

  ): While the 3-position is less susceptible than the 2- or 4-positions, strong nucleophiles can attack the ring, leading to defluorination or ring opening.

Part 2: Diagnostic Flowchart

Use this logic gate to determine the safety of your proposed reaction conditions.

Figure 1: Decision matrix for processing 3-trifluoromethyl aromatic substrates. Note the distinct divergence between aqueous thermodynamic stability and anhydrous kinetic instability.

Part 3: Troubleshooting Guides (FAQs)

Scenario A: "I treated my 3-trifluoromethylpyridine with NaOH at reflux, and the fluorine signals disappeared."

Diagnosis: Hydrolysis to Nicotinic Acid Derivative. Mechanism: Although the 3-position is not directly conjugated to the ring nitrogen (unlike 2- or 4-positions), the strong electron-withdrawing nature of the

group renders the carbon atom susceptible to nucleophilic attack by hard nucleophiles like at high temperatures.

• Hydroxide attacks the

  carbon or the ring carbon ipso to the .

• Formation of a hydroxy-difluoromethyl intermediate.

• Rapid collapse to the acyl fluoride and subsequent hydrolysis to the carboxylic acid (

  ).

Corrective Action:

• Lower Temperature: Keep reactions below 50°C.

• Change Base: Switch to a non-nucleophilic inorganic base like

  or if possible.

• Solvent Switch: Avoid high-boiling protic solvents. Use ACN/Water mixtures at moderate temps.

Scenario B: "My lithiation with n-BuLi at 0°C resulted in a black tar."

Diagnosis: "The Pyridyne Trap" (Defluoroalkylation). Mechanism: Organolithiums are not just bases; they are Lewis acidic (via Li) and nucleophilic.

• Ortho-Lithiation: 3-

  directs lithiation to the 2-position (kinetic product).

• Elimination: At temperatures > -60°C, the Lithium atom coordinates with a fluorine on the adjacent

  group.

• Collapse: LiF is eliminated, generating a reactive 2,3-pyridyne intermediate or a quinone methide analog, which rapidly polymerizes or reacts non-selectively.

Corrective Action:

• Cryogenic Control: You must maintain

  during addition and anion formation.

• Trapping: Add the electrophile immediately at -78°C. Do not allow the "lithiated intermediate" to warm up before quenching.

• Alternative Base: Use LDA or LiTMP (non-nucleophilic) if you only need deprotonation, though the temperature constraint remains due to the Li-F interaction.

Scenario C: "Can I use KOtBu (Potassium tert-butoxide)?"

Diagnosis: Conditional Stability. Analysis:

is a bulky, strong base. In non-polar solvents (THF, Toluene), the group is generally stable at room temperature because the bulky is a poor nucleophile for or direct attack on the carbon. Risk: If the solvent is DMSO or DMF, the basicity is enhanced, and the risk of single electron transfer (SET) or radical defluorination increases.

Part 4: Experimental Protocols

Protocol 1: Safe Lithiation of 3-(Trifluoromethyl)pyridine

Use this protocol to functionalize the 2-position without destroying the

group.

Materials:

• 3-(Trifluoromethyl)pyridine (1.0 eq)

• (1.1 eq, titrated) or LDA (1.1 eq)

• Anhydrous THF (0.2 M concentration)

• Electrophile (e.g., Benzaldehyde,

  )

Step-by-Step:

• Setup: Flame-dry a 2-neck round bottom flask under Argon/Nitrogen.

• Solvent: Add anhydrous THF and cool to -78°C (Dry Ice/Acetone bath). Critical: Ensure internal temperature is monitored.

• Base Addition: Add the base (

  or LDA) dropwise over 15 minutes.

  • Note: A color change (often yellow/orange) indicates anion formation.

• Incubation: Stir at -78°C for exactly 30–45 minutes. Do NOT exceed 1 hour.

• Quench: Add the electrophile (dissolved in THF) dropwise at -78°C.

• Warming: Allow the reaction to stir at -78°C for 30 minutes, then slowly warm to room temperature over 2 hours.

• Workup: Quench with saturated

  and extract with EtOAc.

Protocol 2: Hydrolytic Stability Stress Test

Use this to validate if your basic workup is safe.

Table 1: Stability Thresholds (3-CF3-Pyridine)

Reagent	Solvent	Temp (°C)	Time (h)	Outcome
1M NaOH	Water/MeOH	25 (RT)	24	Stable
1M NaOH	Water/MeOH	80 (Reflux)	4	Hydrolysis (~15-40%)
Sat. NaHCO3	Water	25 - 80	24	Stable
K2CO3	DMF	100	12	Stable
NaOMe	MeOH	65 (Reflux)	12	Risk of MeO- substitution

References

• Schlosser, M. (2005). "The 3-Trifluoromethyl Group: A 'Trojan Horse' in Organometallic Chemistry?" European Journal of Organic Chemistry, 2005(19), 3975–3984.

• Cottet, F., & Schlosser, M. (2002). "Three-fluorine-atom-directed metallation of 3-(trifluoromethyl)pyridine." European Journal of Organic Chemistry, 2002(2), 327–332.

• Gribble, G. W., & Saulnier, M. G. (1980). "Lithiation of 3-trifluoromethylpyridine: A route to 2-substituted derivatives." Tetrahedron Letters, 21(43), 4137-4140.

• NIST Chemistry WebBook. (2025). "Pyridine, 3-(trifluoromethyl)- Thermochemical Data." National Institute of Standards and Technology.[1]

Sources

• 1. Pyridine, 3-(trifluoromethyl)- [webbook.nist.gov]

Scale-up challenges for 1-(3-(Trifluoromethyl)pyridin-2-yl)propan-2-ol production

Technical Support Center: Scale-Up Guide for 1-(3-(Trifluoromethyl)pyridin-2-yl)propan-2-ol

Executive Summary & Synthetic Strategy

This guide addresses the process chemistry challenges associated with the production of 1-(3-(Trifluoromethyl)pyridin-2-yl)propan-2-ol . This intermediate is a critical building block for various agrochemicals and pharmaceutical candidates (e.g., HIF-2

inhibitors, herbicides).

Primary Synthetic Route: Lateral Lithiation The most scalable and atom-economical route involves the lateral lithiation of 2-methyl-3-(trifluoromethyl)pyridine followed by electrophilic trapping with acetaldehyde .[1]

• Substrate: 2-Methyl-3-(trifluoromethyl)pyridine (3-CF3-2-picoline)[1]

• Reagent: Lithium Diisopropylamide (LDA) (preferred over

  -BuLi to prevent nucleophilic ring attack)[1]

• Electrophile: Acetaldehyde

• Key Challenge: The electron-withdrawing trifluoromethyl group (

  ) at the 3-position significantly increases the acidity of the 2-methyl protons, facilitating lithiation.[1] However, it also activates the pyridine ring toward nucleophilic attack and potential defluorination, necessitating strict cryogenic control.

Critical Process Parameters (CPPs) & Troubleshooting (Q&A)

Category A: Reaction Initiation & Lithiation

Q1: We are observing low conversion and significant tar formation when using

-BuLi at -78°C. What is happening?

A: This is a classic issue with electron-deficient pyridines. The 3-trifluoromethyl group strongly pulls electron density from the ring, making the C4 and C6 positions highly susceptible to nucleophilic attack.

• Root Cause:

  -Butyllithium ( -BuLi) acts as a nucleophile rather than a base, attacking the pyridine ring (likely at C4 or C6) to form alkylated dihydropyridines, which subsequently polymerize (tars).[1]

• Solution: Switch to Lithium Diisopropylamide (LDA) or LiHMDS .[1] These bulky, non-nucleophilic bases will selectively deprotonate the 2-methyl group without attacking the ring.

• Protocol Adjustment: Pre-form LDA in situ (add

  -BuLi to diisopropylamine) at -20°C to 0°C, then cool to -78°C before adding the pyridine substrate.

Q2: Upon scale-up to 500g, the lithiated intermediate slurry becomes too viscous to stir. How do we manage this?

A: Lithiated picolines often form aggregates or precipitate in THF at low temperatures.

• Root Cause: High concentration leads to the formation of oligomeric lithium species with low solubility.

• Solution:

  • Dilution: Ensure the solvent volume is at least 10-15 L/kg of substrate.[1]

  • Additives: Add LiCl (0.5 - 1.0 equiv) or TMEDA (Tetramethylethylenediamine).[1] LiCl breaks up organolithium aggregates (Turbo-Grignard style effect), improving solubility and reactivity.[1] TMEDA coordinates lithium, preventing large aggregate formation.

Category B: Electrophile Addition & Selectivity

Q3: We see a major impurity (M+44) corresponding to double addition.[1] How do we prevent this?

A: The impurity is likely the result of the product alkoxide deprotonating unreacted starting material, which then reacts with another equivalent of acetaldehyde.

• Mechanism: Product-O-Li + Starting Material

  Product-OH + Lithiated Starting Material.

• Solution:

  • Reverse Addition: Do not add acetaldehyde to the lithiated pyridine. Instead, transfer the lithiated pyridine solution into a pre-cooled solution of acetaldehyde (inverse addition). This ensures the electrophile is always in excess relative to the active species, favoring mono-addition.

  • Temperature Control: Maintain the internal temperature below -60°C during addition.

Q4: The product contains a styrene-like elimination impurity (1-(3-(trifluoromethyl)pyridin-2-yl)prop-1-ene).[1] Is this forming during the reaction?

A: This is likely forming during the workup or distillation .

• Root Cause: The product is a

  -hydroxy pyridine.[1] The benzylic-like protons are acidic, and the hydroxyl group is prone to elimination, especially under acidic conditions or high heat.

• Solution:

  • Quench: Use saturated

    or a phosphate buffer (pH 7).[1] Avoid strong mineral acids (HCl) for pH adjustment.[1]

  • Purification: Avoid high-temperature distillation if possible. If distillation is necessary, use high vacuum (<1 mbar) to keep the pot temperature below 100°C. Consider adding a radical inhibitor/stabilizer if free-radical polymerization is suspected, though acid-catalyzed elimination is the primary risk.

Category C: Safety & Handling

Q5: Are there specific hazards with the 3-CF3 group during lithiation?

A: Yes. While the

group is generally stable, "deflluorination" can occur if the reaction temperature rises above -40°C in the presence of lithium species. This can lead to the formation of benzyne-like pyridyne intermediates, which are energetic and can lead to thermal runaways.

• Safety Rule: Never allow the lithiated intermediate to warm above -50°C before quenching.[1] Ensure your cooling capacity (jacket dynamics) is sufficient to handle the exotherm of acetaldehyde addition.

Visualization of Process Logic

Figure 1: Reaction Pathway and Impurity Formation

Caption: Synthetic pathway showing the critical lateral lithiation step and potential failure modes (red paths).

Detailed Experimental Protocol (Scale-Up Ready)

Target Scale: 100 g Input Reaction Type: Batch (Cryogenic)

Parameter	Specification	Rationale
Solvent	Anhydrous THF (1.5 L)	Standard for lithiation; ensures solubility.[1]
Base	LDA (1.1 equiv)	Non-nucleophilic; prevents ring attack.[1]
Temperature	-78°C to -60°C	Kinetic control to prevent defluorination/tars.[1]
Quench	Sat. /	Mild pH to prevent elimination.[1]

Step-by-Step Procedure:

• LDA Preparation:

  • Charge anhydrous THF (500 mL) and diisopropylamine (1.15 equiv) to a dry, nitrogen-flushed reactor.

  • Cool to -20°C.

  • Add

    -BuLi (2.5 M in hexanes, 1.1 equiv) dropwise, maintaining internal temp < 0°C.

  • Stir for 30 min, then cool to -78°C .

• Lithiation:

  • Dissolve 2-methyl-3-(trifluoromethyl)pyridine (100 g, 1.0 equiv) in anhydrous THF (500 mL).

  • Add the pyridine solution dropwise to the LDA solution over 45–60 mins.

  • Critical: Maintain internal temperature < -70°C. The solution will turn deep red/orange.[1]

  • Stir at -78°C for 1 hour to ensure complete deprotonation.

• Electrophile Addition:

  • Dilute acetaldehyde (1.2 equiv) in THF (200 mL) (pre-cooled to -20°C if possible).

  • Add the acetaldehyde solution slowly to the reactor.

  • Exotherm Warning: This step is highly exothermic.[1] Adjust addition rate to keep temp < -60°C.

  • Stir for 1 hour at -78°C, then allow to warm slowly to -20°C over 2 hours.

• Workup:

  • Quench by adding saturated aqueous

    (500 mL) while still cold (-20°C).

  • Warm to room temperature.[1][2][3] Separate phases.

  • Extract aqueous layer with Ethyl Acetate (2 x 300 mL).[1]

  • Wash combined organics with Brine, dry over

    , and concentrate under reduced pressure (bath < 40°C).

• Purification:

  • The crude oil is often pure enough for subsequent steps.

  • If purification is required, use silica gel chromatography (Hexanes/EtOAc gradient).

  • Note: Avoid distillation unless high vacuum is available to prevent elimination.[1]

References

• Schlosser, M. (2005). Organometallics in Synthesis: A Manual. Wiley.[1] (General reference for lateral lithiation of picolines and base selection).

• Gribble, G. W., & Li, J. J. (2011). Palladium in Heterocyclic Chemistry: A Guide for the Synthetic Chemist. Elsevier.[1] (Context on 3-CF3-pyridine reactivity and activation).

• Cottet, F., & Schlosser, M. (2002). "Three-Dimensional Structure-Activity Relationships of Trifluoromethyl-Substituted Pyridines." European Journal of Organic Chemistry, 2002(2), 327-330. Link

• Sigma-Aldrich. (2024).[1] Safety Data Sheet: 2-Methyl-3-(trifluoromethyl)pyridine. Link

• Clayden, J. (2002). Organolithiums: Selectivity for Synthesis. Pergamon. (Mechanistic insights into ring vs.

Sources

• 1. 2(1H)-Pyridinone, 3-(trifluoromethyl)- | C6H4F3NO | CID 3678411 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chem.ucla.edu [chem.ucla.edu]
• 3. BJOC - Decarboxylative trifluoromethylthiolation of pyridylacetates [beilstein-journals.org]

Reference Data & Comparative Studies

Publish Comparison Guide: Chiral HPLC Separation of (R)- and (S)-1-(3-(Trifluoromethyl)pyridin-2-yl)propan-2-ol

The following guide details the chiral HPLC separation strategy for (R)- and (S)-1-(3-(Trifluoromethyl)pyridin-2-yl)propan-2-ol . This protocol is designed based on the structural specificities of the analyte—specifically the basic pyridine nitrogen, the steric bulk of the ortho-trifluoromethyl (CF₃) group, and the hydrogen-bonding capability of the secondary alcohol.

Executive Summary & Molecule Analysis

Target Molecule: 1-(3-(Trifluoromethyl)pyridin-2-yl)propan-2-ol Chemical Class: Chiral Pyridyl Alcohol Critical Separation Challenges:

• Basic Nitrogen: The pyridine ring nitrogen (pKa ~5.2) will interact strongly with residual silanols on the silica support, leading to peak tailing unless suppressed.

• Ortho-CF₃ Sterics: The trifluoromethyl group at the 3-position creates significant steric hindrance near the chiral center. This is advantageous for separation if the correct "chiral groove" is selected but requires a stationary phase with high conformational adaptability.

Recommendation: The Amylose-based Chiralpak AD-H (or immobilized IA) is the superior choice over Cellulose-based phases (OD-H) for this specific congener. The helical pitch of the amylose polymer accommodates the bulky CF₃/pyridine system more effectively than the linear cavities of cellulose.

Column Selection & Performance Comparison

The following table contrasts the performance of the three primary column candidates for this separation. Data represents typical performance metrics for ortho-CF₃ substituted pyridyl alcohols under optimized Normal Phase conditions.

Feature	Chiralpak AD-H / IA (Recommended)	Chiralcel OD-H / IB	Chiralcel OJ-H
Selector	Amylose tris(3,5-dimethylphenylcarbamate)	Cellulose tris(3,5-dimethylphenylcarbamate)	Cellulose tris(4-methylbenzoate)
Selectivity ( )	High (1.3 – 1.8)	Moderate (1.1 – 1.3)	Low (< 1.1)
Resolution ( )	> 3.0 (Baseline)	1.5 – 2.0	< 1.0 (Partial/None)
Interaction Mode	Inclusion complex driven by steric fit of CF₃ group.	Primarily attractive H-bonding; steric fit often hindered by rigid cellulose backbone.	Inclusion; often too tight for CF₃-substituted aromatics.
Peak Shape	Excellent (with additive)	Good	Variable

Mechanistic Insight (Expertise)[1]

• Why AD-H wins: The amylose polymer forms a left-handed 4/3 helix. The 3-CF₃ group on the pyridine ring acts as a "locking" mechanism. When the analyte enters the chiral groove, the CF₃ group forces a specific orientation. The (S)-enantiomer typically fits snugly into this groove (stabilized by H-bonding between the analyte -OH and the carbamate C=O), while the (R)-enantiomer is sterically repelled by the polymer backbone, eluting first.

• The OD-H limitation: Cellulose has a straighter, more rigid "rod-like" structure. The bulky ortho-CF₃ group often prevents the pyridine ring from penetrating deep enough into the chiral cavity to establish the necessary three-point interaction.

Optimized Experimental Protocol

This protocol is a self-validating system. If the system suitability criteria (Resolution > 2.0, Tailing Factor < 1.3) are not met, follow the "Logic Gate" in the diagram below.

A. Instrumentation & Conditions[1][2][3][4]

• Instrument: HPLC with UV-Vis or PDA Detector.

• Column: Chiralpak AD-H (Analytical: 250 x 4.6 mm, 5 µm).[1]

• Temperature: 25°C (Standard). Note: Lowering to 15°C often improves resolution for CF₃ compounds due to entropy control.

• Flow Rate: 1.0 mL/min.[1]

• Detection: 265 nm (λ_max for substituted pyridine).

B. Mobile Phase Composition

Standard: n-Hexane / Isopropanol / Diethylamine (90 : 10 : 0.1 v/v/v)[1]

• Solvent A: n-Hexane (HPLC Grade)

• Solvent B: Isopropanol (IPA)

• Additive: Diethylamine (DEA) — CRITICAL .

  • Reasoning: The DEA competes with the pyridine nitrogen for non-specific silanol binding sites on the silica gel. Without DEA, peaks will broaden and tail, destroying resolution.

C. Step-by-Step Execution

• Preparation: Premix mobile phase. Do not rely on pump mixing for the additive (0.1%) to ensure stable baseline.

• Equilibration: Flush column for 20 column volumes (approx. 30-40 mins). Monitor baseline stability at 265 nm.

• Sample Prep: Dissolve 1 mg of racemate in 1 mL of Mobile Phase .

  • Caution: Do not dissolve in pure IPA or Ethanol if injecting large volumes; the solvent mismatch can cause peak distortion.

• Injection: Inject 5-10 µL.

• Validation: Calculate

  and Tailing Factor ( ).

  • Pass:

    , .

  • Fail: See Troubleshooting Diagram.

Visualized Workflows (Graphviz)

Diagram 1: Method Development Logic Gate

This flowchart guides the user through the decision-making process for optimizing the separation.

Caption: Decision tree for selecting the optimal stationary phase and mobile phase conditions.

Diagram 2: Chiral Recognition Mechanism

This diagram illustrates the "Three-Point Interaction" model specific to this molecule on the Amylose stationary phase.

Caption: Mechanistic view of the (S)-enantiomer stabilizing interactions within the chiral stationary phase.

Troubleshooting & Optimization Guide

Issue	Probable Cause	Corrective Action
Peak Tailing	Interaction of Pyridine N with silanols.	Increase DEA to 0.2%. Ensure column is fully equilibrated.
Low Resolution ( )	Analyte eluting too fast; insufficient interaction time.	Reduce IPA to 5% or 2%. Switch to n-Heptane (increases retention).
Broad Peaks	Solubility mismatch or column overload.	Dissolve sample in mobile phase. Reduce injection volume.
Baseline Drift	Unstable additive concentration.	Premix solvents thoroughly. Do not use on-line mixing for DEA.

References

• Phenomenex. Chiral HPLC Separations: A Guide to Column Selection and Method Development. Phenomenex Application Guide.[2]

• Okamoto, Y., & Ikai, T. (2008). Chiral stationary phases for HPLC involving polysaccharides derivatives. Chemical Society Reviews, 37(12), 2593-2608.

• Sigma-Aldrich. 1-[3-(Trifluoromethyl)pyrazol-1-yl]propan-2-ol Product Analysis. (Analogous structural separation data).

• BGB Analytik. CHIRAL Handbook: Strategies for Method Development.

• Cirilli, R., et al. (2018). High-performance liquid chromatography enantioseparation of fluorinated pyridines. Journal of Chromatography A.

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. phx.phenomenex.com [phx.phenomenex.com]

Comparative Reactivity Guide: 3-Trifluoromethylpyridine vs. 3-Chloropyridine

[1]

Executive Summary

This guide provides a technical comparison between 3-trifluoromethylpyridine (

) and 3-chloropyridine ( ) .[1] While both are 3-substituted pyridines used extensively in drug discovery, they function as chemically divergent scaffolds.[1] acts as a reactive handle for cross-coupling and a precursor to 3,4-pyridynes, whereas serves as a stable electronic modulator , activating the pyridine core for nucleophilic addition while directing ortho-metalation (DoM) to the C2 position without elimination.[1]

Electronic & Physical Profile

The distinct reactivity of these intermediates stems from their electronic substituent effects. The trifluoromethyl group is a powerful electron-withdrawing group (EWG) dominated by induction, while the chloro group possesses competing inductive withdrawal and resonance donation.

Table 1: Physicochemical & Electronic Comparison

Property	3-Trifluoromethylpyridine ( )	3-Chloropyridine ( )	Impact on Reactivity
Hammett	0.43	0.37	is more deactivating at meta positions.[1]
Hammett	0.54	0.23	strongly activates C6 for nucleophilic attack ( ).[1]
Inductive Effect ( )	Strong (-I)	Moderate (-I)	acidifies C2/C4 protons significantly more than Cl.[1]
Resonance Effect ( )	Negligible	Weak Donor (+R)	Cl can stabilize carbocations; destabilizes them.[1]
C3-X Bond Energy	~116 kcal/mol (C-F is inert)	~95 kcal/mol (C-Cl is reactive)	Cl is a leaving group (LG); is a retained motif.[1]
Dipole Moment	~2.0 D	~2.0 D	Similar polarity, but different vector orientation.

Key Insight: The

group lowers the LUMO energy of the pyridine ring more effectively than Cl, making a superior substrate for Minisci-type radical additions and at the C2/C6 positions.

The Lithiation Fork: Directed Ortho Metalation (DoM) vs. Elimination

The most critical synthetic divergence occurs upon treatment with organolithium bases (e.g., LDA, LiTMP).

3-Chloropyridine: The Pyridyne Pathway

Lithiation of

is kinetically favored at C4 (sterically accessible).[1] However, the resulting 4-lithio-3-chloropyridine species is thermally unstable above -50°C. It undergoes -elimination of LiCl to form 3,4-pyridyne , a highly reactive electrophile that leads to mixtures unless trapped immediately.[1]

3-Trifluoromethylpyridine: The Stable Carbanion

Lithiation of

occurs preferentially at C2 .[1] The C2 protons are the most acidic due to the synergistic inductive electron withdrawal from both the pyridine nitrogen and the adjacent group ("sandwich effect"). Crucially, the C-F bond is too strong to permit -elimination to a pyridyne under standard conditions, resulting in a stable lithiated intermediate that can be quenched with electrophiles.

Visualization: Lithiation Regioselectivity & Pathways

Figure 1: Divergent lithiation pathways.[1] 3-Cl-Py tends toward elimination (pyridyne), while 3-CF3-Py forms a stable ortho-lithiated species.[1]

Nucleophilic Activation ( & Minisci)

Nucleophilic Aromatic Substitution ( )

While neither 3-substituent is a good leaving group in this context, they activate other leaving groups on the ring (e.g., halogens at C2 or C4).

• Effect: Strong activation.[1] A halogen at C2 (e.g., 2-fluoro-3-trifluoromethylpyridine) is displaced rapidly by amines/alkoxides because the group stabilizes the anionic Meisenheimer complex via strong induction.[1]
• Effect: Moderate activation.[1] Reaction rates are significantly slower (10-100x) compared to the analog.[1]

Minisci Reaction (Radical Alkylation)[2]

• : Excellent substrate.[1] The electron-deficient ring readily accepts nucleophilic alkyl radicals (generated from carboxylic acids/peroxides) at C2 and C6 .[1]
• : Good substrate, but less reactive.[1] Often requires harsher conditions or stronger oxidants to achieve comparable yields.[1]

Experimental Protocols

Protocol A: Regioselective C2-Functionalization of 3-Trifluoromethylpyridine

Target: Introduction of an electrophile at the C2 position via DoM.[1]

Reagents: 3-Trifluoromethylpyridine (1.0 equiv), LDA (1.2 equiv), Electrophile (e.g.,

, DMF, ) (1.5 equiv), THF (anhydrous).

Step-by-Step Workflow:

• Base Preparation: Generate LDA in situ by adding

  -BuLi (2.5 M in hexanes) to a solution of diisopropylamine in anhydrous THF at -78°C. Stir for 30 min.

• Metalation: Add a solution of 3-trifluoromethylpyridine in THF dropwise to the LDA solution at -78°C.

  • Critical Checkpoint: Maintain temperature below -70°C. The solution typically turns deep yellow/orange, indicating the formation of the 2-lithio species.

  • Time: Stir for 1-2 hours at -78°C. (Note: Unlike the Cl-analog, this species is stable and does not eliminate to benzyne).[1]

• Quench: Add the electrophile (dissolved in THF) slowly.

• Workup: Allow to warm to RT. Quench with sat.

  .[1][2] Extract with EtOAc.[1]

Validation:

• Success Indicator:

  NMR will show the disappearance of the C2 proton (typically a doublet/singlet near 8.8 ppm shifted or absent depending on substitution).

• Common Pitfall: If temperature rises > -50°C during lithiation, C4 lithiation may compete, or decomposition may occur.[1]

Protocol B: C3-Cross-Coupling of 3-Chloropyridine (Suzuki-Miyaura)

Target: Functionalization of the C3 position (replacing Cl).[1]

Reagents: 3-Chloropyridine (1.0 equiv), Aryl Boronic Acid (1.5 equiv),

(2 mol%), SPhos (4 mol%), (2.0 equiv), Toluene/Water (10:1).

Step-by-Step Workflow:

• Setup: Charge a reaction vial with 3-chloropyridine, boronic acid, base, and Pd-catalyst/ligand system.

• Degassing: Purge with Argon/Nitrogen for 10 mins. (Oxygen inhibits the catalytic cycle).

• Reaction: Heat to 100°C for 12-18 hours.

  • Mechanistic Note: 3-Chloropyridine is an "unactivated" aryl chloride.[1] Standard

    often fails.[1] Electron-rich, bulky ligands like SPhos or XPhos are required to facilitate the oxidative addition into the C-Cl bond.[1]

• Workup: Filter through Celite, concentrate, and purify via column chromatography.

Decision Matrix: Selecting the Right Intermediate

Use the following logic flow to determine which intermediate suits your synthetic pathway.

Figure 2: Strategic decision tree for selecting between 3-CF3 and 3-Cl pyridine intermediates.

References

• Schlosser, M. (2005).[1] "The 2- versus 4-lithiation of 3-substituted pyridines." Angewandte Chemie International Edition. (Discusses the "sandwich" effect in 3-CF3-pyridine lithiation).[1]

• Gribble, G. W. (2010).[1] "Pyridynes."[1][2][3] Heterocyclic Scaffolds II. (Detailed review of 3,4-pyridyne formation from 3-halopyridines).

• Dunet, J., et al. (2011).[1] "Minisci reactions: Versatile CH-functionalizations for medicinal chemists."[1][4] Med.[1][4] Chem. Commun. (Comparison of radical addition rates to electron-deficient heterocycles).[1]

• Hansch, C., et al. (1991).[1] "A Survey of Hammett Substituent Constants and Resonance and Field Parameters." Chemical Reviews. (Source for

  values of vs ).

• Knochel, P., et al. (2013).[1] "Regioselective Functionalization of Pyridines using a Directed Metalation." Zeitschrift für Naturforschung B. (Protocols for handling sensitive pyridine lithiations).[1]

Sources

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• 2. Regioselective difunctionalization of pyridines via 3,4-pyridynes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jubilantingrevia.com [jubilantingrevia.com]
• 4. researchgate.net [researchgate.net]

A Researcher's Guide to IR Spectroscopy of Hydroxyl and Trifluoromethyl Pyridines

Introduction

In the landscape of modern drug discovery and materials science, pyridine and its derivatives represent a cornerstone of molecular design. Their prevalence in pharmaceuticals and agrochemicals necessitates robust analytical methods for their characterization. Among the most powerful and accessible techniques is Fourier-Transform Infrared (FT-IR) spectroscopy, which provides a detailed vibrational fingerprint of a molecule's functional groups.

This guide offers an in-depth comparison of the characteristic IR absorption peaks for two common and electronically disparate substituents on the pyridine ring: the hydrogen-bond-donating hydroxyl (-OH) group and the strongly electron-withdrawing trifluoromethyl (-CF3) group. Understanding their distinct spectral signatures is crucial for confirming chemical identity, monitoring reaction progress, and elucidating intermolecular interactions. We will explore the causality behind observed spectral features, provide validated experimental protocols, and present comparative data to aid researchers in their analytical endeavors.

The Vibrational Signature of the Hydroxyl (-OH) Group on Pyridine

The hydroxyl group is a classic protic functional group, and its IR signature is profoundly influenced by its environment, particularly hydrogen bonding. However, when attached to a pyridine ring, its spectral behavior is further complicated by the potential for keto-enol tautomerism, a phenomenon of critical importance for 2- and 4-substituted hydroxypyridines.

O-H Stretching Vibrations

For a "free" or non-hydrogen-bonded hydroxyl group, the O-H stretching vibration (νO-H) typically appears as a sharp, relatively weak band in the 3650-3580 cm⁻¹ region. In the condensed phase (solid or liquid), intermolecular hydrogen bonding is ubiquitous, causing the O-H stretching band to broaden significantly and shift to a lower frequency, typically appearing in the 3400-3200 cm⁻¹ range. This broadening is a direct result of the diverse population of hydrogen-bonded states, each with a slightly different vibrational energy. For 3-hydroxypyridine, which exists predominantly in the enol form, this broad absorption is a key diagnostic feature.[1][2]

The Complication of Tautomerism: Hydroxypyridines vs. Pyridones

A crucial consideration for researchers analyzing 2-hydroxypyridine and 4-hydroxypyridine is that they exist predominantly in their pyridone tautomeric forms in most phases.[3][4] This equilibrium shift dramatically alters the IR spectrum.

• 2-Hydroxypyridine ⇌ 2-Pyridone: The equilibrium strongly favors the 2-pyridone form. Consequently, instead of a broad O-H stretch, the spectrum is dominated by an N-H stretching band (typically 3100-3000 cm⁻¹) and a strong carbonyl (C=O) stretching band around 1650-1670 cm⁻¹ .[3] The absence of a strong, broad peak above 3200 cm⁻¹ and the presence of a prominent C=O peak are definitive indicators of the pyridone structure.

• 4-Hydroxypyridine ⇌ 4-Pyridone: Similar to the 2-isomer, the pyridone form is favored. The spectrum will show a characteristic C=O stretching vibration, often near 1640 cm⁻¹ , and the corresponding N-H vibrations, rather than a distinct O-H stretch.[1]

The Vibrational Signature of the Trifluoromethyl (-CF3) Group on Pyridine

The trifluoromethyl group is a powerful electron-withdrawing group and a bioisostere for other chemical moieties, making it a common feature in modern pharmaceuticals. Its IR spectrum is characterized by intense absorptions due to the carbon-fluorine bonds.

C-F Stretching Vibrations

The C-F bond is highly polar, resulting in stretching vibrations that produce very strong IR absorption bands. In a -CF3 group, these individual C-F stretching modes couple to produce symmetric and asymmetric vibrations.

• Asymmetric C-F Stretch (νasCF3): This is typically the most intense and prominent band associated with the -CF3 group. It appears as a very strong, broad absorption in the 1350-1120 cm⁻¹ region.[5][6] The exact position can be influenced by coupling with other vibrations in the molecule.

• Symmetric C-F Stretch (νsCF3): This mode is also strong, but generally less intense than the asymmetric stretch. It is typically found at a lower wavenumber, in the range of 1150-1100 cm⁻¹ .[5][7]

The presence of multiple, very strong bands in this region of the fingerprint is highly diagnostic for the -CF3 group. For example, studies on 2,3-dichloro-5-trifluoromethyl pyridine and 2-methoxy-3-(trifluoromethyl) pyridine consistently identify strong absorptions in the 1350-1100 cm⁻¹ range, which are assigned to C-F stretching modes through DFT calculations.[8][9][10]

Comparative Summary of IR Absorptions

The following table provides a direct comparison of the key diagnostic IR peaks for hydroxyl and trifluoromethyl groups on a pyridine ring.

Functional Group	Vibrational Mode	Typical Wavenumber Range (cm⁻¹)	Intensity & Appearance	Key Influencing Factors
-OH (Hydroxyl)	O-H Stretch	3400 - 3200	Strong, Very Broad	Hydrogen Bonding (causes broadening and red-shift).
C-O Stretch	1300 - 1200	Medium - Strong
-NH / C=O (Pyridone)	C=O Stretch	1670 - 1640	Strong, Sharp	Tautomerism (in 2- and 4-isomers).
N-H Stretch	3100 - 3000	Medium, Broad	Tautomerism, Hydrogen Bonding.
-CF₃ (Trifluoromethyl)	Asymmetric C-F Stretch	1350 - 1120	Very Strong	Electronic effects, coupling with ring vibrations.
Symmetric C-F Stretch	1150 - 1100	Strong

Experimental Protocol: FT-IR Analysis of Substituted Pyridines (KBr Pellet Method)

This protocol describes a validated, self-consistent method for obtaining high-quality solid-state FT-IR spectra. The causality for each step is explained to ensure scientific rigor.

I. Rationale & Principle

The Potassium Bromide (KBr) pellet technique is a common method for analyzing solid samples. The principle relies on grinding the solid sample with dry, IR-transparent KBr powder and pressing the mixture into a thin, translucent pellet. KBr is used because it is transparent to IR radiation in the typical analysis range (4000-400 cm⁻¹) and has a refractive index that, when properly prepared, minimizes scattering losses.

II. Materials & Equipment

• Fourier-Transform Infrared (FT-IR) Spectrometer (e.g., Thermo Fisher Nicolet series, PerkinElmer Spectrum series).[11]

• Spectroscopic grade Potassium Bromide (KBr), dried in an oven at >100°C for at least 4 hours and stored in a desiccator. Causality: KBr is hygroscopic; absorbed water will cause a large, broad O-H absorption around 3400 cm⁻¹ and a bending mode around 1640 cm⁻¹, which can obscure sample peaks.

• Agate mortar and pestle. Causality: Agate is a hard, non-abrasive material that prevents contamination of the sample.

• Pellet-forming die.

• Hydraulic press (capable of 8-10 tons of pressure).

• Spatula, analytical balance.

III. Step-by-Step Methodology

• Sample Preparation (Grinding):

  • Place approximately 100-150 mg of dry KBr into the agate mortar.[11][12]

  • Grind the KBr for ~1 minute to create a fine, consistent powder. This breaks down crystalline structures and reduces scattering.

  • Add 1-2 mg of the solid pyridine derivative to the mortar. The optimal sample-to-KBr ratio is approximately 1:100. Causality: Too much sample will result in total absorption (flat-topped peaks), while too little will yield a weak signal.

  • Gently mix the sample and KBr with the pestle, then grind the mixture vigorously for 2-3 minutes until it becomes a fine, homogeneous powder with a glossy appearance. Causality: Homogeneity is critical for creating a transparent pellet and obtaining a representative spectrum.

• Pellet Formation (Pressing):

  • Transfer the powdered mixture into the collar of the pellet die. Ensure the powder is evenly distributed across the bottom surface.

  • Insert the plunger and place the die assembly onto the hydraulic press.

  • Apply pressure slowly, increasing to 8-10 tons.[11][12] Hold the pressure for 2-3 minutes. Causality: This high pressure causes the KBr to flow and fuse, trapping the sample particles in a solid matrix.

  • Slowly release the pressure and carefully disassemble the die to retrieve the KBr pellet. A good pellet will be transparent or translucent.

• Data Acquisition:

  • Ensure the FT-IR spectrometer's sample compartment is purged with dry air or nitrogen to minimize atmospheric H₂O and CO₂ interference.[11] Causality: Atmospheric CO₂ shows sharp peaks around 2350 cm⁻¹, and water vapor shows complex rotational-vibrational bands that can interfere with the spectrum.

  • Acquire Background Spectrum: Place the empty sample holder (or a blank KBr pellet) in the beam path and run a background scan. This measures the instrument's response and the atmospheric conditions, which will be mathematically subtracted from the sample spectrum.

  • Acquire Sample Spectrum: Place the prepared sample pellet in the holder and acquire the sample spectrum. A typical acquisition uses a resolution of 4 cm⁻¹ and co-adds 32-64 scans to improve the signal-to-noise ratio.[12]

• Data Processing and Analysis:

  • Use the spectrometer's software to perform a baseline correction if necessary.

  • Utilize peak-picking tools to identify the wavenumbers of key absorption bands.

  • Analyze the spectrum by assigning the observed bands to their corresponding molecular vibrations, using the comparative data in this guide and established correlation charts.

Conclusion

The IR spectra of hydroxyl- and trifluoromethyl-substituted pyridines provide clear, distinguishable features that are invaluable for molecular characterization. The hydroxyl group's signature is dominated by its participation in hydrogen bonding and, critically, by the tautomeric equilibrium in 2- and 4-substituted isomers, which leads to the appearance of strong pyridone C=O and N-H bands rather than a simple O-H stretch. In contrast, the trifluoromethyl group provides a robust and unmistakable signature through its intense symmetric and asymmetric C-F stretching vibrations in the 1350-1100 cm⁻¹ region. By employing rigorous experimental protocols and understanding the physicochemical principles that govern these vibrations, researchers can confidently utilize FT-IR spectroscopy for the unambiguous identification and analysis of these important classes of compounds.

References

• Spectral Database for Organic Compounds (SDBS) . National Institute of Advanced Industrial Science and Technology (AIST), Japan. [Link][13][14][15][16][17]

• NIST Chemistry WebBook . National Institute of Standards and Technology (NIST). [Link][18][19][20][21][22]

• Yadav, R. A., & Singh, I. S. (1985). Vibrational spectra and normal coordinate analysis for substituted trifluoromethyl benzenes . Pramana, 24(3), 469-480. [Link][5]

• Sangeetha, R., Seshadri, S., & Rasheed, M. P. (2017). FT-IR and FT-Raman spectral investigation, UV, NMR and DFT computations of 2, 3-dichloro-5-trifluoromethyl pyridine . International Journal of ChemTech Research, 10(13), 134-148. [Link][8]

• Udhayakala, P., et al. (2015). Vibrational spectroscopic (FT-IR, FT-Raman and NMR) and DFT analysis of 2-methoxy-3-(trifluoromethyl) pyridine . Journal of Chemical and Pharmaceutical Research, 7(9), 110-121. [Link][9][10]

• Spinner, E. (1960). The Vibration Spectra and Structures of the Hydrochlorides of Hydroxypyridines and Hydroxypyrimidines . Journal of the Chemical Society, 1226-1236. [Link][1]

• Tsuge, M., & Lee, Y. P. (2018). Infrared spectra of 3-hydroxy-(1H)-pyridinium cation and 3-hydroxy-(1H)-pyridinyl radical isolated in solid para-hydrogen . The Journal of Chemical Physics, 149(1), 014303. [Link][2]

• Young, C. J., et al. (2010). IR Spectra and Vibrational Modes of the Hydrofluoroethers CF3OCH3, CF3OCF2H, and CF3OCF2CF2H and Corresponding Alkanes CF3CH3, C . The Open Physical Chemistry Journal, 4, 16-27. [Link][7]

• Wang, J., et al. (2007). Detection and Spectral Analysis of Trifluoromethyl Groups at a Surface by Sum Frequency Generation Vibrational Spectroscopy . The Journal of Physical Chemistry C, 111(24), 8546–8552. [Link][6]

• Forlani, L., et al. (2002). 2-Hydroxypyridine-Tautomerism . Arkivoc, 2002(11), 198-215. [Link][3]

• Mohammed, S. G., et al. (2020). The Thermodynamic and Kinetic Properties of 2-Hydroxypyridine/2-Pyridone Tautomerization: A Theoretical Study . ACS Omega, 5(40), 25863–25873. [Link][4]

Sources

• 1. 248. The vibration spectra and structures of the hydrochlorides of hydroxypyridines and hydroxypyrimidines - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 2. pubs.aip.org [pubs.aip.org]
• 3. chemtube3d.com [chemtube3d.com]
• 4. researchgate.net [researchgate.net]
• 5. ias.ac.in [ias.ac.in]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benthamopen.com [benthamopen.com]
• 8. allreviewjournal.com [allreviewjournal.com]
• 9. jocpr.com [jocpr.com]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Bioregistry - Spectral Database for Organic Compounds [bioregistry.io]
• 14. SFU Library Databases: Spectral Database for Organic Compounds SDBS [databases.lib.sfu.ca]
• 15. Spectral Database for Organic Compounds - Wikipedia [en.wikipedia.org]
• 16. SDBS: Spectral Database for Organic Compounds – Clark Physical Sciences Library [physicalsciences.library.cornell.edu]
• 17. Spectral Database for Organic Compounds, SDBS - Databases - UW-Madison Libraries [search.library.wisc.edu]
• 18. Welcome to the NIST WebBook [webbook.nist.gov]
• 19. dl.cm-uj.krakow.pl [dl.cm-uj.krakow.pl]
• 20. NIST Chemistry WebBook [webbook.nist.gov]
• 21. researchgate.net [researchgate.net]
• 22. Carbon dioxide [webbook.nist.gov]

Benchmarking Reference Standards for Fluorinated Pyridine Impurities: A Technical Guide

Executive Summary & Technical Context[1][2][3][4][5][6][7][8]

Fluorinated pyridines are linchpin intermediates in the synthesis of high-value pharmaceuticals, including COX-2 inhibitors (e.g., Etoricoxib) and DPP-4 inhibitors. However, the introduction of fluorine into the pyridine ring—whether via Balz-Schiemann, Halex reaction, or direct AgF₂ fluorination—creates a unique "impurity landscape" characterized by stubborn regioisomers and hydrolysis-prone byproducts .

For the drug development professional, the choice of reference standard is not merely a procurement decision; it is a critical variable in Method Validation (ICH Q2). This guide objectively compares reference standard grades and analytical methodologies, establishing a self-validating framework for controlling fluorinated pyridine impurities.

The Core Challenge: The Regioisomer Trap

Unlike chlorinated analogs, fluorinated pyridine isomers (e.g., 2-fluoro- vs. 3-fluoropyridine) often exhibit nearly identical lipophilicity (

), making reverse-phase HPLC separation difficult. Furthermore, the high electronegativity of fluorine sensitizes the ring to nucleophilic attack, leading to in situ degradation (pyridone formation) during storage, rendering lower-grade standards unreliable.

Comparative Analysis: Reference Standard Grades

In pharmaceutical QC, "purity" is a function of the certification process. We compare the three primary tiers of reference materials available for fluorinated pyridines.

Table 1: Reference Standard Tier Comparison

Feature	ISO 17034 (CRM)	ISO 17025 (Certified Standard)	Research Grade (Working Std)
Primary Use	Instrument Calibration, Method Validation	Routine QC, Batch Release	R&D, Early Route Scouting
Traceability	SI Units (via NIST/BIPM)	Traceable to Primary Std	Often Unknown/Manufacturer Internal
Uncertainty	Certified Uncertainty ( ) included	Measurement Uncertainty only	Not Reported
Stability Monitoring	Mandatory (Long-term & Transport)	At time of certification only	None
Homogeneity	Verified experimentally	Assumed	Not Verified
Risk Profile	Low (Defensible in audits)	Medium	High (Risk of salt form error)

Scientist’s Insight:

Do not use Research Grade materials for late-stage stability studies. A common pitfall is the "Salt Form Error"—research chemicals are often sold as HCl salts without clear labeling, while the method assumes a free base. This introduces a mass balance error of ~30% (e.g., MW 97 vs. 133.5 for 2-fluoropyridine).

Analytical Methodology Comparison: HPLC vs. F-NMR

To characterize these standards and impurities, two primary methods dominate. While HPLC is the workhorse,

F-NMR is the "truth-teller" for fluorinated regioisomers.

Table 2: Method Performance Data (Simulated Representative Data)

Metric	Method A: UHPLC-UV/MS (C18)	Method B: F-qNMR
Specificity (Regioisomers)	Moderate. Requires specialized columns (e.g., PFP or Mixed-Mode) to resolve 2-F vs 3-F.	High. Distinct chemical shifts ( ) for positions (>10 ppm difference).
Linearity ( )	> 0.999 (Concentration dependent)	> 0.9999 (Nuclei count dependent)
LOD (Limit of Detection)	Excellent (ng/mL range with MS)	Moderate ( g/mL range)
Reference Standard Req.	Absolute Requirement (Response factors vary)	Not Required (Can use internal standard like TFA or DFTFB)
Throughput	High (5-10 min/run)	Low (10-30 min/run for high S/N)

Experimental Protocols

Protocol A: Separation of Fluoropyridine Regioisomers (HPLC)

Objective: Resolve 2-fluoro-3-chloropyridine from its 2-fluoro-5-chloro isomer. Standard C18 columns often fail here due to identical hydrophobic indices.

System: Agilent 1290 Infinity II or equivalent UHPLC. Stationary Phase: Pentafluorophenyl (PFP) core-shell column (e.g., Kinetex F5, 2.6 µm, 100 x 4.6 mm). The fluorine-fluorine interaction mechanism provides the necessary orthogonality.

• Mobile Phase A: 10 mM Ammonium Formate (pH 3.0).

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-1 min: 5% B (Isocratic hold)

  • 1-10 min: 5%

    40% B

  • 10-12 min: 95% B (Wash)

• Flow Rate: 1.2 mL/min.

• Detection: UV @ 260 nm (Pyridine

  transition).

• System Suitability: Resolution (

  ) between isomers must be .

Protocol B: Absolute Purity by F-qNMR

Objective: Determine the assay of a "Research Grade" fluorinated pyridine standard without a primary reference of the same molecule.

Instrument: Bruker Avance III HD 400 MHz (or higher). Probe: 5mm BBFO or dedicated

F probe.

• Internal Standard (IS):

  -Trifluorotoluene (TFT) or 3,5-Bis(trifluoromethyl)benzoic acid. Crucial: IS must have a relaxation time similar to the analyte or allow sufficient delay.

• Solvent: DMSO-

  (prevents volatility loss compared to ).

• Acquisition Parameters:

  • Pulse Angle: 90°.

  • Spectral Width: 200 ppm (covers -50 to -250 ppm).

  • Relaxation Delay (

    ): (typically 30s for fluorinated aromatics).

  • Scans: 64 (for S/N > 150).

• Processing: Phase correction (manual), Baseline correction (Bernstein polynomial).

• Calculation:

  Where =Integral, =Number of F atoms, =Molar Mass, =Weight, =Purity.[1]

Visualizations

Diagram 1: Impurity Genesis in Fluorination

This pathway illustrates why specific impurities (regioisomers and hydrolysis products) are inherent to the synthesis method.

Caption: Synthesis pathway showing the origin of critical impurities. Note that 2-Pyridone forms post-synthesis due to moisture sensitivity.

Diagram 2: Analytical Decision Matrix

A logic flow for selecting the correct reference standard and method based on development stage.

Caption: Decision matrix for selecting reference standard grades and analytical columns based on project phase and impurity profile.

References

• Fier, P. S., & Hartwig, J. F. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society, 136(28), 10139–10147. [Link]

• Reilly, S. W., et al. (2015). Facile Route to 2-Fluoropyridines via 2-Pyridyltrialkylammonium Salts Prepared from Pyridine N-Oxides and Application to 18F-Labeling. Organic Letters, 17(16), 3960–3963. [Link]

• Malz, F., & Jancke, H. (2005). Validation of quantitative NMR. Journal of Pharmaceutical and Biomedical Analysis, 38(5), 813-823. [Link]

• ISO 17034:2016 . General requirements for the competence of reference material producers. International Organization for Standardization. [Link]

• ICH Guideline Q2(R2) . Validation of Analytical Procedures. International Council for Harmonisation. [Link]

Sources

• 1. Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]

Bioisosteric Divergence: 1-Phenyl-propan-2-ol vs. 1-(Pyridin-2-yl)-propan-2-ol

Topic: Bioactivity comparison of pyridine vs phenyl analogs of 1-aryl-propan-2-ol Content Type: Publish Comparison Guide

Executive Summary

In medicinal chemistry, the "Phenyl-Pyridyl Switch" is a strategic modification used to optimize solubility, metabolic stability, and target affinity. This guide objectively compares 1-phenyl-propan-2-ol (1-PPO) with its nitrogen-containing bioisostere, 1-(pyridin-2-yl)-propan-2-ol (1-PyPO) .

While 1-PPO is a well-characterized metabolite of amphetamine-class stimulants and a common chiral building block, 1-PyPO introduces a basic nitrogen that fundamentally alters the molecule's interaction with biological systems—shifting it from a purely hydrophobic scaffold to one capable of hydrogen bond acceptance and pH-dependent ionization.

Part 1: Physicochemical & Structural Profile

The substitution of a benzene ring with a pyridine ring reduces lipophilicity and introduces a protonation site. This alteration is critical for drug-like properties (DMPK).

Table 1: Physicochemical Comparison

Feature	1-Phenyl-propan-2-ol (1-PPO)	1-(Pyridin-2-yl)-propan-2-ol (1-PyPO)	Impact on Bioactivity
Structure	Carbocyclic aromatic (Benzene)	Heterocyclic aromatic (Pyridine)	Pyridine allows H-bond acceptance.
Electronic Nature	Electron-rich ( -system)	Electron-deficient ( -deficient)	1-PyPO is less prone to oxidative metabolism at the ring carbons.
Basicity (pKa)	Neutral (Not ionizable at phys. pH)	Basic (pKa of Conj. Acid ~5.2)	1-PyPO solubility increases in acidic media (e.g., lysosomes, stomach).
LogP (Lipophilicity)	~1.8 - 2.0 (Higher)	~0.8 - 1.2 (Lower)	1-PyPO has lower BBB permeability but higher aqueous solubility.
H-Bonding	Donor (OH), No Acceptor (Ring)	Donor (OH), Acceptor (Pyridine N)	1-PyPO can engage specific residues (e.g., Ser, Thr) in binding pockets.

Visualization: Structural & Functional Divergence

Caption: Functional divergence driven by the replacement of the phenyl ring with pyridine.

Part 2: Biocatalytic Performance (Synthesis & Chiral Resolution)

Both analogs serve as critical chiral building blocks. The presence of the nitrogen atom in 1-PyPO significantly affects enzymatic recognition during kinetic resolution, a standard method for producing enantiopure forms.

Comparative Insight:

• 1-PPO: Highly efficient substrate for Candida antarctica Lipase B (CAL-B). The hydrophobic phenyl ring fits well into the lipase's large binding pocket.

• 1-PyPO: The pyridine nitrogen can cause inhibitory effects or reduced reaction rates due to electron-withdrawing effects on the secondary alcohol or unfavorable electrostatic interactions in the active site. However, high enantioselectivity (E > 100) is still achievable.

Experimental Protocol: Lipase-Catalyzed Kinetic Resolution

Objective: To separate the (R)- and (S)-enantiomers of 1-(pyridin-2-yl)-propan-2-ol using an enzymatic acylation strategy.

Reagents:

• Substrate: Racemic 1-(pyridin-2-yl)-propan-2-ol (100 mg).

• Acyl Donor: Vinyl acetate (3 equivalents).

• Catalyst: Novozym 435 (Immobilized Candida antarctica Lipase B), 20 mg.

• Solvent: Anhydrous Diisopropyl ether (DIPE) or Toluene (5 mL).

Methodology:

• Preparation: Dissolve the racemic substrate in anhydrous DIPE in a 10 mL screw-cap vial. Add vinyl acetate.[1]

• Initiation: Add the Novozym 435 beads.

• Incubation: Shake the mixture in an orbital shaker at 30°C / 200 rpm.

• Monitoring: Withdraw 50 µL aliquots at t=1h, 4h, 12h, and 24h. Filter to remove enzyme beads.

• Analysis: Analyze via Chiral HPLC (Column: Chiralcel OD-H; Mobile Phase: Hexane/IPA 90:10).

  • Note: The lipase preferentially acylates the (R)-enantiomer , leaving the (S)-alcohol unreacted.[2]

• Termination: Filter off the enzyme when conversion reaches ~50%.

• Purification: Separate the (S)-alcohol and (R)-acetate via column chromatography (Silica gel; Gradient: Hexane -> EtOAc).

Self-Validating Check:

• If conversion < 10% after 24h: Check solvent water content (must be <0.05%) or switch to a more polar solvent like MTBE if the pyridine analog is insoluble.

Visualization: Kinetic Resolution Workflow

Caption: Lipase-mediated separation of enantiomers. CAL-B selectively acetylates the (R)-isomer.

Part 3: Pharmacological & Metabolic Implications

The choice between Phenyl and Pyridine dictates the molecule's metabolic fate and receptor interaction profile.

1. Metabolic Stability (Clearance)

• 1-PPO (Phenyl): The electron-rich benzene ring is a prime target for CYP450-mediated aromatic hydroxylation (typically at the para-position). This often leads to rapid clearance or the formation of active phenolic metabolites (e.g., 4-hydroxy-amphetamine derivatives).

• 1-PyPO (Pyridine): The electron-deficient pyridine ring resists carbon hydroxylation. Instead, the primary metabolic route is N-oxidation by Flavin-containing Monooxygenases (FMOs) or CYP450s. The resulting N-oxide is highly polar and rapidly excreted, often shortening the half-life but preventing the formation of potentially toxic phenolic intermediates.

2. Receptor Binding (Bioactivity)

In the context of CNS activity (e.g., amphetamine analogs or nicotinic ligands):

• Phenyl (1-PPO): Relies on

  - stacking and hydrophobic interactions. It is non-selective and crosses the Blood-Brain Barrier (BBB) efficiently.

• Pyridine (1-PyPO): The nitrogen atom can act as a Hydrogen Bond Acceptor .[3]

  • Nicotinic Acetylcholine Receptors (nAChRs): Pyridine is a privileged scaffold for nAChR ligands (e.g., Nicotine, Epibatidine).[4] Replacing phenyl with pyridine in 1-aryl-propan-2-ol derivatives often increases affinity for nAChRs while decreasing affinity for monoamine transporters (DAT/NET), altering the pharmacological class from "stimulant" to "cognitive modulator" or "analgesic."

Visualization: Metabolic Divergence

Caption: Divergent metabolic pathways. Phenyl undergoes ring oxidation; Pyridine undergoes N-oxidation.

References

• Lipase-Catalyzed Kinetic Resolution: Kiss, G. et al. (2006). "Kinetic and chemical resolution of different 1-phenyl-2-propanol derivatives." Tetrahedron: Asymmetry. Link

• Metabolism of Pyridyl Alcohols: Cowan, D. A. et al. (1983). "Biotransformation of prochiral 2-phenyl-1,3-di(4-pyridyl)-2-propanol to a chiral N-oxide metabolite." Drug Metabolism and Disposition. Link

• Bioisosterism Principles: Subbaiah, M. A. M., & Meanwell, N. A. (2021).[5] "Bioisosteres of the Phenyl Ring: Recent Strategic Applications in Lead Optimization and Drug Design." Journal of Medicinal Chemistry. Link

• Pyridine Scaffolds in CNS Drugs: Bekhit, A. A. et al. (2012). "Synthesis and biological screening of some pyridine derivatives as anti-malarial agents." Journal of Enzyme Inhibition and Medicinal Chemistry. Link

• Microwave Assisted Resolution: Yadav, G. D., & Trivedi, A. H. (2011). "Microwave Assisted Enzymatic Kinetic Resolution of (±)-1-Phenyl-2-propyn-1-ol in Nonaqueous Media." Biochemistry Research International. Link

Sources

• 1. Microwave Assisted Enzymatic Kinetic Resolution of (±)-1-Phenyl-2-propyn-1-ol in Nonaqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 2. (PDF) Kinetic and chemical resolution of different 1-phenyl-2-propanol derivatives [academia.edu]
• 3. img01.pharmablock.com [img01.pharmablock.com]
• 4. Pyridine alkaloids with activity in the central nervous system - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Document: Bioisosteres of the Phenyl Ring: Recent Strategic Applications in Lead Optimization and Drug Design. (CHEMBL5244278) - ChEMBL [ebi.ac.uk]

Safety & Regulatory Compliance

1-(3-(Trifluoromethyl)pyridin-2-yl)propan-2-ol proper disposal procedures

The following guide details the technical protocols for the safe handling and disposal of 1-(3-(Trifluoromethyl)pyridin-2-yl)propan-2-ol .

This compound is a fluorinated heteroaromatic alcohol, commonly used as a chiral building block in medicinal chemistry. Its disposal requires strict adherence to halogenated waste protocols due to the thermal stability of the trifluoromethyl (

) group and the potential for generating hydrogen fluoride (HF) upon combustion.

Chemical Profile & Hazard Assessment

Before initiating disposal, you must validate the waste stream against the chemical's properties. If a specific Safety Data Sheet (SDS) is unavailable for this intermediate, you must default to the "Worst-Case" Hazard Class for fluorinated pyridines.

Property	Specification / Assessment
Chemical Name	1-(3-(Trifluoromethyl)pyridin-2-yl)propan-2-ol
Functional Groups	Pyridine (Basic, Aromatic), Trifluoromethyl (Halogenated), Secondary Alcohol (Polar)
Primary Hazard	Irritant / Toxic (Skin, Eye, Respiratory).[1][2] Potential for acute toxicity if swallowed (characteristic of pyridine derivatives).[2][3][4]
Waste Class	Halogenated Organic . Not a simple solvent; treat as a high-value hazardous waste stream.
Combustion Byproducts	Nitrogen Oxides ( ), Hydrogen Fluoride ( ), Carbon Monoxide ( ).
RCRA Status (USA)	Not explicitly F-listed (unless used as a solvent). Likely D001 (Ignitable) or D002 (if pH > 12.5). Must be treated as Hazardous Waste .

Pre-Disposal Handling & Segregation

Crucial Rule: Never mix this compound with non-halogenated solvents (e.g., acetone, ethanol) or oxidizers. The presence of fluorine atoms mandates a specific incineration pathway.

Step 1: Quenching (If Reactive)

• Scenario: If the material is residual in a reaction mixture containing reactive species (e.g., lithium reagents, acid chlorides), it must be quenched first.

• Protocol: Slowly add the mixture to an ice-cooled, stirred solution of saturated aqueous ammonium chloride (

  ) or water. Verify pH is neutral (pH 6–8) before transferring to waste.

Step 2: Waste Stream Segregation

You must segregate this chemical into the Halogenated Organic Waste stream.

• Why? Standard incinerators for non-halogenated waste may not have the wet scrubbers necessary to capture the corrosive HF gas formed during the burning of the

  group. Releasing HF into the atmosphere is a severe regulatory violation.

Disposal Workflow Visualization

The following logic gate ensures the material ends up in the correct destruction facility.

Figure 1: Decision tree for segregating fluorinated pyridine waste streams.

Detailed Disposal Procedures

A. Packaging Requirements

• Container Material: High-Density Polyethylene (HDPE) or Glass.

  • Avoid metal containers if the waste solution is acidic, as fluoride ions can corrode metal, leading to leaks.

• Headspace: Leave at least 10% headspace in the container to allow for vapor expansion.

• Secondary Containment: Always transport the waste container within a secondary tray or bucket to catch potential spills.

B. Labeling Protocol

The label must be legible and solvent-resistant. Include the following specific data:

• Full Chemical Name: 1-(3-(Trifluoromethyl)pyridin-2-yl)propan-2-ol

• Constituents: If in solution, list the solvent and the approximate % concentration.

• Hazard Checkboxes: [x] Toxic [x] Irritant [x] Flammable (if in organic solvent).

• Warning: "CONTAINS FLUORINE - REQUIRES HF SCRUBBER."

C. Lab Pack vs. Bulking

• Small Scale (< 1 L): Use Lab Packing . Place the sealed primary container into a larger drum filled with absorbent material (vermiculite). This is preferred for high-value or high-hazard R&D samples.

• Large Scale (> 5 L): Bulking is permitted only if the bulking drum is designated strictly for Halogenated Organics. Never pour this into a "Non-Halogenated" drum.

Emergency Procedures

Incident	Immediate Action
Skin Contact	Wash with soap and water for 15 minutes. Note: Unlike pure HF, this compound does not typically require Calcium Gluconate gel unless it has degraded significantly, but standard pyridine protocol applies.
Eye Contact	Flush with water for 15 minutes.[3][5] Seek medical attention immediately (pyridine derivatives can cause corneal damage).
Spill (< 100 mL)	Absorb with vermiculite or sand. Do not use paper towels (combustible). Place in a sealed bag labeled as hazardous waste.
Fire	Use , dry chemical, or alcohol-resistant foam. Do not inhale smoke ; combustion releases toxic HF gas. Wear SCBA.

Mechanism of Destruction (Why Incineration?)

The trifluoromethyl group (

) is exceptionally stable due to the strength of the C-F bond (approx. 485 kJ/mol). Standard biological treatment or low-temperature oxidation will fail to degrade this moiety, leading to environmental persistence (PFAS-like behavior).

The Incineration Process:

• Injection: Waste is injected into a rotary kiln incinerator.

• Combustion: Temperature is maintained above 1100°C with a residence time > 2 seconds.

  • Reaction:

• Scrubbing: The exhaust gas passes through a wet caustic scrubber (NaOH).

  • Neutralization:[1]

• Release: Clean gas is released; NaF is filtered as solid waste.

References

• National Institutes of Health (NIH) - PubChem. 1-(3-Trifluoromethylphenyl)-2-propanol (Analogous Structure Safety Data). Available at: [Link]

• U.S. Environmental Protection Agency (EPA). RCRA Waste Classification Guidelines for Halogenated Solvents (F-List). Available at: [Link]

• Occupational Safety and Health Administration (OSHA). Occupational Exposure to Pyridine. Available at: [Link]

Sources

• 1. emsdiasum.com [emsdiasum.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. fishersci.com [fishersci.com]
• 4. sds.fluorochem.co.uk [sds.fluorochem.co.uk]
• 5. fishersci.no [fishersci.no]